1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

• CAS: 937648-03-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, a disubstituted piperidine derivative of interest in medicinal chemistry and synthetic organic chemistry. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from publicly available data, computational predictions, and the known chemistry of analogous structures. We will delve into its structural features, predicted physicochemical properties, a plausible synthetic approach based on established methodologies, and its expected reactivity. Furthermore, this guide will outline protocols for its characterization and address necessary safety considerations for handling. This document is intended to serve as a foundational resource for researchers working with or considering the use of this compound in their scientific endeavors.

Introduction and Molecular Overview

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (CAS No. 937648-03-8) is a heterocyclic amine featuring a piperidine ring N-substituted with an ethyl group and a methylaminomethyl substituent at the 3-position. The presence of two basic nitrogen atoms—a tertiary amine within the piperidine ring and a secondary amine in the side chain—defines its chemical character and potential utility as a scaffold in drug discovery. The piperidine motif is a prevalent structural feature in many centrally active pharmaceutical agents, and modifications of this core can significantly influence a compound's biological activity and pharmacokinetic profile.

Molecular Structure:

Caption: 2D structure of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Physicochemical Properties

Direct experimental data for the physicochemical properties of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine are not extensively reported in the literature. However, computational predictions from publicly available databases provide valuable estimates.

Property	Predicted Value	Source
Molecular Formula	C9H20N2	ChemWhat[1]
Molecular Weight	156.27 g/mol	PubChem
CAS Number	937648-03-8	ChemWhat[1]
XLogP3	1.1	PubChem
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	2	PubChem
Rotatable Bond Count	3	PubChem
Topological Polar Surface Area	15.3 Ų	PubChem

These properties are computationally generated and should be used as estimates. Experimental verification is recommended.

Synthesis and Purification

Proposed Synthetic Pathway: Reductive Amination

A common and effective method for the N-methylation of primary amines is reductive amination using formaldehyde as the carbon source and a suitable reducing agent.

Caption: Proposed synthetic workflow for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Detailed Experimental Protocol (Hypothetical)

Disclaimer: This is a proposed protocol and has not been experimentally validated. Researchers should conduct their own risk assessment and optimization.

• Reaction Setup: To a solution of (1-Ethylpiperidin-3-yl)methanamine (1.0 eq) in a suitable solvent such as methanol or dichloromethane (DCM) at 0 °C, add an aqueous solution of formaldehyde (1.1 eq) dropwise with stirring.

• Formation of Intermediate: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours to facilitate the formation of the intermediate Schiff base or iminium ion.

• Reduction: Cool the reaction mixture back to 0 °C and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise. The choice of reducing agent is critical; sodium triacetoxyborohydride (NaBH(OAc)₃) is a milder alternative that can be added at the beginning of the reaction with the amine and aldehyde.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of water. If DCM was used as the solvent, separate the organic layer. If methanol was used, remove it under reduced pressure and then extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Analytical Characterization

The structural confirmation of the synthesized compound would rely on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of diastereotopic protons in the piperidine ring. Key signals would include a triplet for the methyl protons of the ethyl group, a quartet for the methylene protons of the ethyl group, a singlet for the N-methyl protons, and a series of multiplets for the piperidine ring and the methylene bridge protons.

• ¹³C NMR: The carbon NMR spectrum should show nine distinct signals corresponding to the nine carbon atoms in the molecule. The chemical shifts will be indicative of their local electronic environments.

For reference, the analysis of NMR spectra for similar N-alkylpiperidines and N-methylethanamine can provide insights into expected chemical shifts.[2][3]

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the compound. Electrospray ionization (ESI) would likely show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 157.27.

Infrared (IR) Spectroscopy

The IR spectrum would be expected to show characteristic C-H stretching vibrations for the alkyl groups, and potentially a weak to medium N-H stretching band for the secondary amine around 3300-3500 cm⁻¹.

Reactivity and Potential Applications

The chemical reactivity of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is primarily dictated by the two nitrogen atoms.

• Basicity: Both the tertiary amine in the piperidine ring and the secondary amine in the side chain are basic and will react with acids to form salts. The secondary amine is generally more nucleophilic than the sterically hindered tertiary amine.

• N-Alkylation and N-Acylation: The secondary amine is a key site for further functionalization. It can undergo N-alkylation with alkyl halides or N-acylation with acyl chlorides or anhydrides to generate a library of derivatives. Such derivatization is a common strategy in medicinal chemistry to explore structure-activity relationships (SAR).

• Potential as a Ligand: The presence of two nitrogen atoms suggests that this molecule could act as a bidentate ligand in coordination chemistry.

The structural motif of this compound makes it a person of interest for screening in various biological assays, particularly those targeting the central nervous system, given the prevalence of the piperidine scaffold in CNS-active drugs.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is not widely available, hazard information can be inferred from related compounds and general chemical safety principles.

• Hazard Codes: A supplier indicates the hazard code "Xn" (Harmful) and the risk statement "22" (Harmful if swallowed).[1]

• Handling Precautions: Based on the properties of similar amines, this compound should be handled with care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a compound with potential applications in synthetic and medicinal chemistry. Although detailed experimental data is scarce, this guide provides a solid foundation for its synthesis, characterization, and safe handling based on established chemical principles and data from analogous structures. Further experimental investigation is necessary to fully elucidate its chemical and biological properties.

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A Preliminary Technical Profile of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (CAS: 937648-03-8)

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Known and the Unknown

This document provides a comprehensive technical overview of the chemical compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, CAS number 937648-03-8. It is imperative to state from the outset that this molecule is a novel or niche research chemical with limited publicly available data. As such, this guide synthesizes the sparse, confirmed information from chemical suppliers with inferred knowledge based on the well-established chemistry and pharmacology of structurally related piperidine derivatives. The objective is to offer a foundational resource for researchers, providing both established facts and scientifically grounded hypotheses to guide future investigation. Every effort has been made to distinguish between verified data and extrapolated information, ensuring scientific integrity.

Core Compound Identification and Physicochemical Properties

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a disubstituted piperidine, a class of heterocyclic compounds prevalent in medicinal chemistry.[1][2] The piperidine scaffold is a key structural feature in numerous pharmaceuticals due to its favorable pharmacokinetic properties and its ability to serve as a scaffold for diverse functionalization.[1][2]

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	937648-03-8	Verified
Molecular Formula	C₉H₂₀N₂	Verified
Molecular Weight	156.27 g/mol	Verified
IUPAC Name	1-(1-ethylpiperidin-3-yl)-N-methylmethanamine	Verified
Canonical SMILES	CCN1CCCC(C1)CNC	Inferred
Appearance	Likely a liquid at room temperature	Inferred from similar compounds
Purity	Commercially available up to 97%	Verified

Proposed Synthesis and Chemical Reactivity

While no specific synthesis protocol for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine has been published in peer-reviewed literature, a plausible and efficient synthetic route can be proposed based on established methods for the synthesis of N-substituted piperidines.[3] A logical approach would involve a multi-step synthesis starting from a commercially available piperidine precursor.

Proposed Synthetic Pathway: Reductive Amination

A robust and widely used method for the synthesis of such amines is reductive amination. This pathway offers high yields and good functional group tolerance.

Diagram 1: Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of the target compound via reductive amination.

Experimental Protocol (Hypothetical):

• Step 1: Synthesis of 1-Ethyl-3-(aminomethyl)piperidine:

  • To a stirred solution of 3-(aminomethyl)piperidine (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add acetaldehyde (1.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

  • Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise.

  • Continue stirring at room temperature for 12-24 hours.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent, dry the organic layer over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Step 2: Synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine:

  • Dissolve the product from Step 1 (1.0 eq) in a suitable solvent (e.g., methanol or dichloromethane).

  • Add an aqueous solution of formaldehyde (37 wt. %, 1.1 eq).

  • Stir for 1-2 hours, then add the reducing agent (e.g., NaBH(OAc)₃ or perform catalytic hydrogenation with H₂ over Pd/C).

  • Monitor the reaction by TLC or LC-MS until completion.

  • Work-up the reaction as described in Step 1.

  • Purify the final product by column chromatography or distillation under reduced pressure.

Reactivity Profile

The compound possesses two nucleophilic nitrogen atoms: a tertiary amine within the piperidine ring and a secondary amine in the side chain. The secondary amine is expected to be more reactive towards electrophiles such as acyl chlorides, sulfonyl chlorides, and alkyl halides, allowing for further derivatization at this position. The tertiary amine can act as a base and can be quaternized with strong alkylating agents.

Potential Applications and Pharmacological Context

The structural motif of 3-(aminomethyl)piperidine is a valuable building block in medicinal chemistry, particularly for compounds targeting neurotransmitter systems.[4] Derivatives of 4-(aminomethyl)piperidine have been investigated for their affinity for serotoninergic receptors.[5]

Diagram 2: Logical Relationship of Structural Features to Potential Applications

Caption: Inferred relationships between the compound's structure and its potential applications.

Based on its structure, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine could be explored in the following areas:

• Central Nervous System (CNS) Drug Discovery: As a potential ligand for G-protein coupled receptors (GPCRs) or ion channels. The piperidine ring can mimic the conformation of neurotransmitters.

• Fragment-Based Drug Design: As a novel fragment for screening against various biological targets.

• Catalysis: Substituted piperidines can serve as ligands for transition metals in catalysis.

Analytical Characterization

A full analytical characterization of a newly synthesized or procured batch of this compound is crucial for ensuring its identity and purity. The following techniques are recommended:

Table 2: Recommended Analytical Methods

Technique	Purpose	Expected Observations
¹H and ¹³C NMR	Structural elucidation and confirmation	Specific chemical shifts and coupling constants corresponding to the ethyl, piperidine, and methylaminomethyl protons and carbons.
Mass Spectrometry (MS)	Molecular weight confirmation	A molecular ion peak corresponding to the exact mass of the compound (m/z = 157.1708 for [M+H]⁺).
High-Performance Liquid Chromatography (HPLC)	Purity assessment	A single major peak indicating the purity of the compound.
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional group identification	Characteristic peaks for N-H stretching (secondary amine), C-H stretching (alkanes), and C-N stretching.

Safety and Handling

No specific safety data sheet (SDS) is available for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. Therefore, a cautious approach based on the known hazards of similar piperidine derivatives is mandatory. Structurally related compounds are known to be flammable, corrosive, and toxic.[6]

General Handling Precautions:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from ignition sources.

• First Aid (Inferred):

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

  • Inhalation: Move to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.

  • In all cases of exposure, seek immediate medical attention.

Conclusion and Future Directions

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine represents a largely unexplored chemical entity with potential applications in drug discovery and chemical synthesis. This guide provides a foundational framework based on its chemical structure and the properties of related compounds. Future research should focus on:

• Developing and publishing a validated, scalable synthetic route.

• Conducting a full analytical characterization to establish a reference standard.

• Screening the compound against a panel of biological targets to identify potential pharmacological activity.

• Performing in vitro and in vivo studies to determine its pharmacokinetic and toxicological profile.

By systematically addressing these knowledge gaps, the scientific community can unlock the full potential of this and other novel piperidine derivatives.

References

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An Examination of the Potential Biological Activity of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine: A Technical Guide for Researchers

Disclaimer: Information regarding the specific biological activity of the compound "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" (CAS No. 937648-03-8) is not available in the current body of scientific literature. While this compound is available from chemical suppliers, it appears to be a novel or understudied molecule.[1][2] This guide, therefore, will focus on the known biological activities of structurally related N-substituted and 3-substituted piperidine derivatives to provide a foundational understanding for researchers interested in this and similar molecules.

Introduction: The Piperidine Scaffold in Drug Discovery

The piperidine ring is a ubiquitous heterocyclic motif in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its saturated, six-membered ring structure provides a versatile three-dimensional scaffold that can be functionalized to interact with a wide array of biological targets. The nitrogen atom within the ring is typically basic, allowing for the formation of salts to improve solubility and bioavailability.

The compound of interest, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, possesses key structural features that suggest potential biological relevance:

• An N-ethylated piperidine ring: The substitution on the piperidine nitrogen can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, including its ability to cross the blood-brain barrier and its affinity for specific receptors.

• A 3-substituted methanamine side chain: The position and nature of the substituent on the piperidine ring are critical determinants of biological activity. The methanamine side chain, in particular, is a common feature in ligands for various receptors and transporters.

This guide will explore the potential biological activities of this compound by examining the established pharmacology of its constituent chemical motifs.

Potential Pharmacological Targets of N-Substituted Piperidine Derivatives

Based on structural analogy, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine may interact with several classes of receptors and enzymes. The following sections detail the known activities of related compounds.

Cholinergic System Modulation

A prominent class of piperidine-containing drugs targets the cholinergic system, which is crucial for cognitive function, memory, and autonomic regulation.

Muscarinic Acetylcholine Receptors (mAChRs): Many N-substituted piperidines act as muscarinic receptor agonists or antagonists. For instance, compounds with an N-alkyl substituent and a side chain at the 3-position can exhibit high affinity for mAChRs.

Acetylcholinesterase (AChE) Inhibition: Donepezil, a well-known drug for Alzheimer's disease, features an N-benzylpiperidine moiety. The piperidine nitrogen is believed to interact with the peripheral anionic site of the AChE enzyme, contributing to its inhibitory activity.

Opioid Receptor Activity

The piperidine scaffold is a core component of many opioid analgesics, including meperidine and fentanyl. The N-substituent on the piperidine ring plays a critical role in determining the compound's affinity and efficacy at mu, delta, and kappa opioid receptors.

Sigma Receptor Modulation

Sigma receptors are a unique class of intracellular proteins implicated in a variety of neurological and psychiatric conditions. Many synthetic compounds with an N-substituted piperidine core, such as haloperidol, exhibit high affinity for sigma receptors.

Ion Channel Blockade

Certain N-substituted piperidine derivatives have been shown to block ion channels, including sodium, potassium, and calcium channels. This activity can have implications for cardiovascular and neurological conditions.

Hypothetical Signaling Pathways

Given the potential targets discussed above, we can hypothesize the signaling pathways that could be modulated by 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Caption: Hypothetical signaling pathways for a novel piperidine derivative.

Experimental Protocols for Characterization

For researchers wishing to investigate the biological activity of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, the following experimental workflows are recommended.

In Vitro Receptor Binding Assays

Objective: To determine the affinity of the compound for a panel of receptors.

Methodology:

• Receptor Preparation: Utilize commercially available cell lines stably expressing the human recombinant receptor of interest (e.g., CHO-K1 cells expressing human M1 muscarinic receptor). Prepare cell membrane homogenates.

• Radioligand Binding Assay:

  • Incubate the cell membranes with a known radiolabeled ligand (e.g., [³H]-N-methylscopolamine for mAChRs) and varying concentrations of the test compound.

  • Separate bound from free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the specific binding at each concentration of the test compound.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Caption: Workflow for in vitro receptor binding assay.

Functional Assays

Objective: To determine if the compound acts as an agonist, antagonist, or allosteric modulator at a specific receptor.

Methodology (Example: Gq-coupled receptor):

• Cell Culture: Use a cell line expressing the receptor of interest and a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Treatment: Add varying concentrations of the test compound to the cells.

• Fluorescence Measurement: Measure the change in intracellular calcium concentration using a fluorescence plate reader.

• Data Analysis:

  • For agonists, generate a dose-response curve and calculate the EC₅₀ value (the concentration that produces 50% of the maximal response).

  • For antagonists, pre-incubate the cells with the test compound before adding a known agonist. Determine the shift in the agonist's dose-response curve.

Data Summary Table

The following table provides a hypothetical summary of data that could be generated from the described assays for a novel piperidine derivative.

Assay Type	Target	Result (Hypothetical)
Binding Assay	M1 Muscarinic Receptor	Ki = 50 nM
Binding Assay	Mu Opioid Receptor	Ki > 10 µM
Binding Assay	Sigma-1 Receptor	Ki = 200 nM
Functional Assay	M1 Muscarinic Receptor	Antagonist, pA₂ = 7.5
Functional Assay	Sigma-1 Receptor	Agonist, EC₅₀ = 500 nM

Conclusion and Future Directions

While the specific biological activity of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine remains to be elucidated, its chemical structure suggests a rich potential for pharmacological activity. The N-ethylpiperidine core is a privileged scaffold in medicinal chemistry, and the 3-methylmethanamine substituent provides a handle for interaction with a variety of biological targets.

Future research on this compound should begin with a broad in vitro screening panel to identify its primary biological targets. Subsequent studies can then focus on elucidating its mechanism of action, followed by in vivo studies to assess its pharmacokinetic properties and potential therapeutic efficacy. The protocols and conceptual frameworks presented in this guide offer a starting point for researchers to unlock the potential of this and other novel piperidine derivatives.

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A Technical Guide to Investigating the Pharmacological Targets of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Abstract

The piperidine scaffold is a cornerstone of central nervous system (CNS) pharmacotherapy, serving as the structural core for a multitude of approved drugs.[1][2] This guide outlines a comprehensive, multi-pronged strategy for the elucidation of potential pharmacological targets for the novel compound, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. As no public data exists on the biological activity of this specific molecule, this document provides a systematic workflow, from computational prediction to robust in-vitro validation. We present detailed, field-proven protocols for assessing interactions with high-probability target families—including monoamine transporters, cholinesterases, nicotinic acetylcholine receptors, and sigma receptors—grounded in the established pharmacology of 3-substituted piperidine derivatives.[1][3] The methodologies are designed to be self-validating, ensuring scientific rigor and reproducibility for researchers embarking on the characterization of this or structurally related compounds.

Introduction: The Rationale for Target Identification

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a synthetic molecule featuring a 1-ethyl-3-substituted piperidine ring. The piperidine heterocycle is considered a "privileged scaffold" in medicinal chemistry due to its frequent appearance in molecules with potent and selective biological activity.[1] Its conformational flexibility and the basicity of the nitrogen atom allow it to effectively interact with a wide range of biological targets.

The structural motifs within 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine provide clear, rational starting points for pharmacological investigation:

• 1-Ethylpiperidine Core: This group is present in numerous CNS-active agents. The tertiary amine is basic and will be protonated at physiological pH, facilitating ionic interactions with acidic amino acid residues (e.g., Aspartate, Glutamate) in receptor binding pockets.

• 3-Substituted Side Chain: The position and nature of the substituent critically influence target selectivity. The -(CH₂)-NH-CH₃ side chain at the 3-position contains a secondary amine, which is also basic and can participate in hydrogen bonding. This structural element bears a resemblance to endogenous monoamines (e.g., dopamine, serotonin), suggesting a potential interaction with their associated transporters and receptors.

Given these features, a logical and efficient target-finding campaign should prioritize protein families known to bind structurally similar ligands. This guide will focus on a systematic approach, beginning with computational screening to narrow the field of potential targets, followed by targeted, high-fidelity in-vitro assays.

Phase I: In-Silico Target Prediction & Prioritization

Before committing to resource-intensive wet-lab experiments, computational methods can efficiently screen vast biological target space to generate a data-driven list of high-probability candidates.[4][5] This approach leverages the compound's 2D structure to predict its likely protein partners.

Computational Workflow

The primary goal is to compare the structure of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine against databases of known ligands and their targets.

Caption: Workflow for computational prediction of biological targets.

Methodology Explained:

• Similarity Searching: The compound's structure (represented as SMILES or SDF) is used to query chemical databases (e.g., ChEMBL, PubChem) to find known compounds with high structural similarity. The targets of these similar compounds are the first set of potential targets.

• Pharmacophore Modeling: This technique identifies the spatial arrangement of essential features (e.g., hydrogen bond donors/acceptors, positive charges, hydrophobic centers) required for binding to a specific receptor. The pharmacophore of the query compound can be matched against a library of receptor pharmacophores.

• Molecular Docking: If high-resolution structures of potential targets exist (or can be reliably modeled), molecular docking can predict the binding pose and estimate the binding affinity of the compound within the target's active site. This is particularly useful for prioritizing targets within a specific family, such as G-Protein Coupled Receptors (GPCRs).[6][7]

• Target Prediction Servers: Web-based tools like SwissTargetPrediction utilize a combination of these methods to generate a ranked list of the most probable protein targets based on the principle that similar molecules tend to bind to similar targets.

Phase II: In-Vitro Target Validation

Based on the structural alerts and in-silico predictions, the highest priority target classes for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine are:

• Monoamine Transporters (DAT, SERT, NET)

• Sigma Receptors (σ1, σ2)

• Nicotinic Acetylcholine Receptors (nAChRs)

• Acetylcholinesterase (AChE)

The following sections provide detailed protocols for validating these predictions.

Profiling at Monoamine Transporters

Causality: The compound's structural similarity to monoamines makes the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters primary candidates. Inhibition of these transporters is a major mechanism for antidepressant and psychostimulant drugs. A radioligand binding assay is the gold standard for determining a compound's affinity for these targets.[8]

Experimental Protocol: Radioligand Competition Binding Assay [8]

• Cell Culture & Membrane Preparation:

  • Culture HEK293 cells stably expressing human DAT, SERT, or NET.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate to pellet cell membranes. Wash the pellet and resuspend in assay buffer.

  • Determine protein concentration using a BCA or Bradford assay.

• Competition Binding Assay (96-well format):

  • To each well, add:

    • 50 µL of assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl).

    • 50 µL of test compound (1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine) at various concentrations (e.g., 0.1 nM to 100 µM).

    • 50 µL of a specific radioligand at a concentration near its Kd (e.g., [³H]-WIN 35,428 for DAT, [³H]-Citalopram for SERT, [³H]-Nisoxetine for NET).

    • 100 µL of the cell membrane preparation (10-20 µg protein).

  • Controls:

    • Total Binding: No test compound (buffer only).

    • Non-specific Binding (NSB): A high concentration of a known inhibitor (e.g., 100 µM cocaine for DAT).

• Incubation & Filtration:

  • Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

  • Terminate the reaction by rapid filtration through a glass fiber filter plate (e.g., GF/B) using a cell harvester.

  • Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

• Data Acquisition & Analysis:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Count the radioactivity in each well using a scintillation counter (counts per minute, CPM).

  • Calculate the inhibition constant (Ki) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Target	Radioligand	Test Compound Ki (nM)	Control Ki (nM)
hDAT	[³H]-WIN 35,428	[Experimental Value]	Cocaine: ~300
hSERT	[³H]-Citalopram	[Experimental Value]	Fluoxetine: ~1
hNET	[³H]-Nisoxetine	[Experimental Value]	Desipramine: ~0.5
Table 1: Hypothetical data summary for monoamine transporter binding assays.

Profiling at Sigma Receptors

Causality: Many piperidine-containing CNS drugs exhibit high affinity for sigma-1 (σ1) and sigma-2 (σ2) receptors. These receptors are implicated in a variety of neurological processes and represent important targets in modern drug discovery.

Experimental Protocol: Sigma Receptor Radioligand Binding Assay [9][10]

• Membrane Preparation:

  • Use membrane homogenates from tissues with high sigma receptor expression (e.g., guinea pig brain) or from cells engineered to express σ1 or σ2 receptors.

• Competition Binding Assay:

  • The protocol is similar to the monoamine transporter assay.

  • For σ1 Receptors: Use [³H]-(+)-pentazocine as the radioligand. Define non-specific binding with a high concentration of haloperidol (e.g., 10 µM).[10][11]

  • For σ2 Receptors: Use [³H]-DTG ([³H]-1,3-di-o-tolylguanidine) as the radioligand in the presence of a masking agent for σ1 sites (e.g., 1 µM (+)-pentazocine) to ensure selectivity. Define non-specific binding with 10 µM haloperidol.

• Incubation, Filtration, and Analysis:

  • Incubate for 120 minutes at room temperature.[11]

  • Filter and wash as described in section 3.1.3.

  • Analyze data to determine Ki values as described in section 3.1.4.

Data Presentation:

Target	Radioligand	Test Compound Ki (nM)	Control Ki (nM)
σ1	[³H]-(+)-pentazocine	[Experimental Value]	Haloperidol: ~3
σ2	[³H]-DTG	[Experimental Value]	Haloperidol: ~15
Table 2: Hypothetical data summary for sigma receptor binding assays.

Profiling at Nicotinic Acetylcholine Receptors (nAChRs)

Causality: The piperidine ring is a key component of many nAChR ligands, including the smoking cessation aid varenicline. It is crucial to determine not only if the compound binds but also whether it acts as an agonist (activator) or antagonist (inhibitor). This requires a functional assay.[12][13]

Experimental Protocol: Calcium Flux Functional Assay [12][14]

• Cell Culture:

  • Use a cell line (e.g., SH-SY5Y, which endogenously expresses nAChRs, or HEK293 cells transfected with specific nAChR subunits like α4β2 or α7) that is amenable to calcium flux assays.

• Cell Plating and Dye Loading:

  • Plate cells in a 96-well black, clear-bottom plate and grow to confluence.

  • Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This dye increases its fluorescence intensity upon binding to intracellular calcium.

• Assay Execution (using a FLIPR or similar instrument):

  • Antagonist Mode:

    • Add the test compound (1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine) at various concentrations to the wells and incubate for 15-30 minutes.

    • Add a known nAChR agonist (e.g., acetylcholine or nicotine) at a concentration that elicits ~80% of the maximal response (EC80).

    • Measure the change in fluorescence. A decrease in the agonist-induced signal indicates antagonist activity.

  • Agonist Mode:

    • Add the test compound directly to the dye-loaded cells at various concentrations.

    • Measure the change in fluorescence. An increase in signal indicates agonist activity.

• Data Analysis:

  • For antagonist activity, calculate the IC50 value (the concentration that inhibits 50% of the agonist response).

  • For agonist activity, calculate the EC50 value (the concentration that produces 50% of the maximal response) and the maximal efficacy relative to a full agonist like acetylcholine.

Caption: Decision workflow for nAChR functional characterization.

Profiling at Acetylcholinesterase (AChE)

Causality: Inhibition of AChE, the enzyme that degrades acetylcholine, is a key therapeutic strategy for Alzheimer's disease.[15] The basic nitrogen atoms in the test compound could potentially interact with the active site of this enzyme. The Ellman method is a robust and widely used colorimetric assay for this purpose.[16][17]

Experimental Protocol: Ellman's Assay for AChE Inhibition [15][18]

• Reagent Preparation:

  • Assay Buffer: Phosphate buffer (e.g., 100 mM, pH 8.0).

  • AChE Enzyme: Purified AChE from a commercial source (e.g., from electric eel).

  • Substrate: Acetylthiocholine iodide (ATCI).

  • Chromogen: 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB).

• Assay Procedure (96-well format):

  • To each well, add:

    • 140 µL of assay buffer.

    • 20 µL of test compound at various concentrations.

    • 20 µL of DTNB solution.

  • Pre-incubate for 15 minutes at 25°C.

  • Initiate the reaction by adding 10 µL of the AChE enzyme solution.

  • Immediately add 10 µL of the ATCI substrate solution.

  • Controls:

    • 100% Activity: No test compound (buffer only).

    • Positive Control: A known AChE inhibitor (e.g., Donepezil).

• Data Acquisition and Analysis:

  • Measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader. The yellow product of the DTNB reaction absorbs at this wavelength.

  • Calculate the rate of reaction (slope of absorbance vs. time).

  • Determine the percent inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot percent inhibition versus log[concentration] to determine the IC50 value.

Conclusion and Future Directions

This guide provides a validated, systematic framework for the initial pharmacological characterization of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. By beginning with a broad, computational screening funnel and progressing to specific, high-fidelity in-vitro assays, researchers can efficiently and accurately identify the primary biological targets of this novel molecule.

Positive results ("hits") from these assays—for example, a low nanomolar Ki value at DAT or a potent antagonist effect at α4β2 nAChRs—would provide the critical foundation for subsequent studies. Future work would involve broader selectivity profiling (e.g., against other GPCRs and ion channels), assessment in more complex cell-based functional assays (e.g., electrophysiology), and eventual progression into in-vivo models to assess pharmacokinetic properties and therapeutic potential. This structured approach ensures that resources are directed effectively, maximizing the potential for drug discovery success.

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An In-Depth Technical Guide on the Central Nervous System Research Potential of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

A Prospective Analysis for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive prospective analysis of the novel compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine for its potential application in central nervous system (CNS) research. While direct research on this specific molecule is nascent, its structural features, centered on the privileged piperidine scaffold, suggest a high probability of significant neuropharmacological activity. This document serves as a foundational resource for researchers and drug development professionals, offering a scientifically grounded framework for initiating a research program into this promising compound. We will explore its chemical identity, propose potential CNS targets and mechanisms of action based on structure-activity relationships of analogous compounds, and provide detailed, actionable experimental protocols to elucidate its neuropharmacological profile. This guide is designed to bridge the gap between a novel chemical entity and a potential therapeutic lead, emphasizing the causal logic behind experimental design and the principles of robust scientific inquiry.

Introduction: The Therapeutic Promise of the Piperidine Scaffold in CNS Disorders

The piperidine ring is a cornerstone of medicinal chemistry, particularly in the development of CNS-active agents. Its saturated, six-membered heterocyclic structure provides a versatile three-dimensional framework that can be readily functionalized to achieve specific binding affinities and pharmacokinetic properties. The presence of a basic nitrogen atom allows for salt formation, enhancing solubility and bioavailability, and plays a crucial role in interactions with biological targets.[1]

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (CAS No. 937648-03-8) is a disubstituted piperidine derivative that, while not extensively studied, presents several features of interest for CNS research.[2] Its structure combines the piperidine core with an ethyl group on the ring nitrogen and a methylaminomethyl substituent at the 3-position. These modifications are anticipated to modulate its lipophilicity, basicity, and steric profile, thereby influencing its potential interactions with CNS receptors, ion channels, and enzymes. This guide will lay out a systematic approach to unlocking the therapeutic potential of this intriguing molecule.

Physicochemical Properties and Synthesis Strategy

A thorough understanding of the physicochemical properties of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is fundamental to designing meaningful biological assays and formulating it for in vivo studies.

Predicted Physicochemical Properties

While experimental data is limited, computational models can provide valuable initial insights into the compound's characteristics.

Property	Predicted Value	Significance in CNS Drug Discovery
Molecular Formula	C9H20N2	Provides the basis for molecular weight calculation.[2]
Molecular Weight	~156.27 g/mol	Low molecular weight is generally favorable for CNS penetration.
Topological Polar Surface Area (TPSA)	~16.1 Ų	A low TPSA is a strong indicator of good blood-brain barrier permeability.
logP (Octanol/Water Partition Coefficient)	~1.5 - 2.5	An optimal logP range for CNS drugs, balancing solubility and membrane permeability.

Proposed Synthesis Pathway

A robust and scalable synthesis route is essential for producing the quantities of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine required for a comprehensive research program. The following proposed pathway is based on established synthetic methodologies for analogous piperidine derivatives.[3]

Caption: Proposed two-step synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

• Reductive Amination:

  • To a solution of 1-ethyl-3-piperidone (1 equivalent) in dichloromethane (DCM), add methylamine (1.2 equivalents, as a solution in THF or as a salt).

  • Stir the mixture at room temperature for 1 hour.

  • Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 30 minutes.

  • Continue stirring at room temperature for 12-18 hours, monitoring the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate.

• Purification:

  • Purify the crude intermediate by column chromatography on silica gel using a gradient of DCM and methanol.

• Characterization:

  • Confirm the structure of the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Prospective CNS Targets and Mechanisms of Action

The structural motifs within 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine suggest several plausible CNS targets. A hierarchical screening approach is recommended to systematically evaluate these possibilities.

Primary Hypothesis: Modulator of Monoamine Systems

The ethylpiperidine core is a common feature in ligands for monoamine transporters (DAT, SERT, NET) and receptors (dopamine, serotonin, and adrenergic receptors). The N-methylmethanamine side chain could mimic endogenous monoamines, suggesting a potential role as a releasing agent or reuptake inhibitor.

Secondary Hypothesis: Ligand for Sigma Receptors

Many piperidine-containing compounds exhibit high affinity for sigma-1 and sigma-2 receptors, which are implicated in a range of neurological functions, including learning, memory, and neuroprotection.

Exploratory Hypothesis: Interaction with Ion Channels or Inflammasome Pathways

Given the broad bioactivity of piperidine scaffolds, interactions with other CNS targets such as NMDA receptors or sodium channels should not be ruled out. Additionally, some piperidine-containing molecules have been identified as inhibitors of the NLRP3 inflammasome, a pathway increasingly recognized for its role in neuroinflammation.[4][5]

Proposed Experimental Workflow for CNS Profiling

A multi-tiered approach, from in vitro screening to in vivo behavioral assays, is essential to comprehensively characterize the neuropharmacological profile of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Caption: A tiered experimental workflow for CNS profiling.

Tier 1: Broad In Vitro Screening

• Objective: To identify initial binding affinities across a wide range of CNS targets.

• Procedure:

  • Utilize a commercial service (e.g., Eurofins CEREP, DiscoverX) for a broad panel screen (e.g., 40-60 common CNS targets).

  • Submit 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine at a concentration of 10 µM.

  • Targets showing >50% inhibition will be selected for follow-up concentration-response curves to determine Ki values.

• Rationale: This unbiased approach provides a rapid and cost-effective method to identify the most promising primary targets and potential off-target liabilities.

Tier 2: In Vitro Functional Characterization

• Objective: To determine if the compound inhibits the reuptake of dopamine, serotonin, and norepinephrine.

• Procedure:

  • Use HEK293 cells stably expressing human DAT, SERT, or NET.

  • Pre-incubate cells with varying concentrations of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

  • Add a radiolabeled substrate (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine).

  • Incubate for a defined period (e.g., 10 minutes at 37°C).

  • Terminate the uptake by washing with ice-cold buffer.

  • Lyse the cells and quantify the amount of radiolabeled substrate taken up using a scintillation counter.

  • Calculate IC₅₀ values from concentration-response curves.

• Rationale: This assay directly measures the functional effect on monoamine transporters, a key mechanism for many CNS drugs.

Tier 3: In Vivo Evaluation

• Objective: To assess the in vivo effects on spontaneous motor activity, which can be indicative of stimulant or sedative properties.

• Procedure:

  • Acclimate mice to open-field arenas.

  • Administer 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (e.g., 1, 3, 10 mg/kg, i.p.) or vehicle.

  • Record locomotor activity (e.g., distance traveled, rearing frequency) for 60-120 minutes using automated tracking software.

• Rationale: This is a fundamental behavioral assay to establish a dose-response relationship for the compound's in vivo CNS effects.

Conclusion and Future Directions

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine represents a novel chemical entity with significant, untapped potential for CNS research. Its structural similarity to known neuroactive compounds, combined with favorable predicted physicochemical properties for CNS penetration, makes it a compelling candidate for a systematic investigation. The experimental framework outlined in this guide provides a clear and logical path forward for elucidating its neuropharmacological profile. Future research should focus on a thorough exploration of its mechanism of action, followed by an assessment of its therapeutic potential in relevant animal models of CNS disorders such as depression, anxiety, or neurodegenerative diseases. The insights gained from such a program will not only define the future of this specific molecule but also contribute to the broader understanding of the structure-activity relationships of piperidine-based CNS agents.

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An In-depth Technical Guide to the Solubility and Stability of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

This guide provides a comprehensive framework for characterizing the aqueous solubility and chemical stability of the novel compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. Given the limited publicly available data on this specific molecule, this document serves as a procedural and theoretical guide for researchers, scientists, and drug development professionals to generate this critical information. The methodologies described herein are grounded in established principles of physical chemistry and guided by international regulatory standards.

Physicochemical Characterization and Predicted Behavior

A thorough understanding of a molecule's structure is paramount to predicting its behavior and designing appropriate experimental protocols.

1.1. Molecular Structure

• IUPAC Name: 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

• Molecular Formula: C₉H₂₀N₂

• Key Structural Features:

  • A saturated six-membered piperidine ring.

  • A tertiary amine within the piperidine ring (N-ethyl group).

  • A secondary amine in the side chain (-NH-CH₃).

1.2. Predicted Physicochemical Properties

The presence of two amine functional groups, one tertiary and one secondary, dictates the physicochemical nature of this compound.

• Basicity: The lone pair of electrons on each nitrogen atom makes the molecule basic. It will readily form salts in the presence of acids.

• pH-Dependent Solubility: As a basic compound, its aqueous solubility is expected to be highly dependent on pH. In acidic environments, the amine groups will be protonated, forming positively charged species that are more readily solvated by water, thus increasing solubility. Conversely, in neutral or basic conditions, the molecule will exist predominantly in its less soluble free base form. Most aliphatic amines exhibit some water solubility due to their ability to form hydrogen bonds.[1] The solubility of 1º and 2º-amines is often similar to that of comparable alcohols.[2]

• Stability: The piperidine ring is generally a stable scaffold.[3] However, the amine groups represent potential sites for oxidative degradation. The stability of piperidine and its derivatives can be influenced by factors such as temperature, humidity, light, and the presence of other chemicals.[4][5]

Aqueous Solubility Determination

Solubility is a critical determinant of a drug candidate's absorption and bioavailability. It is essential to differentiate between kinetic and thermodynamic solubility, as they provide different insights during the drug development process.

• Kinetic Solubility: This measures the concentration of a compound in solution when it is introduced from a concentrated organic stock (typically DMSO) into an aqueous buffer. It reflects the rapid precipitation potential of a compound and is often used in high-throughput screening during early discovery.[6][7]

• Thermodynamic Solubility: This is the true equilibrium solubility, where an excess of the solid compound is equilibrated with the aqueous buffer over an extended period.[8] This measurement is crucial for late-stage preclinical development and formulation.[7]

2.1. Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This method is considered the gold standard for determining equilibrium solubility.

Methodology:

• Preparation of Buffers: Prepare a series of aqueous buffers at physiologically relevant pH values (e.g., pH 1.2 for simulated gastric fluid, pH 6.8 for simulated intestinal fluid, and pH 7.4 for physiological pH).

• Compound Addition: Add an excess amount of solid 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine to separate vials containing each buffer. Ensure that undissolved solid remains visible.

• Equilibration: Seal the vials and place them on a shaker or rotator at a controlled temperature (e.g., 25°C or 37°C). Allow the samples to equilibrate for an extended period, typically 24 to 72 hours, to ensure equilibrium is reached.[9]

• Sample Separation: After equilibration, separate the undissolved solid from the supernatant. This can be achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the clear supernatant with a suitable solvent. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[8]

• Calibration: Prepare a standard curve using known concentrations of the compound to ensure accurate quantification.

2.2. Data Presentation: Thermodynamic Solubility

pH of Buffer	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)
1.2	25
6.8	25
7.4	25
1.2	37
6.8	37
7.4	37

2.3. Workflow for Thermodynamic Solubility Assay

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Chemical Stability Assessment

Evaluating the intrinsic stability of a drug candidate is a regulatory requirement and is essential for determining its shelf-life and appropriate storage conditions. Forced degradation (stress testing) studies are performed to identify potential degradation products and establish stability-indicating analytical methods.[10]

3.1. Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) in the presence of its degradation products, process impurities, and excipients.[11] Reversed-phase HPLC with UV detection is the most common technique for this purpose.[12]

General Strategy:

• Column Selection: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Use a gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).

• Method Optimization: Analyze samples from the forced degradation studies. Adjust the gradient slope, mobile phase pH, and column temperature to achieve adequate separation between the parent compound and all degradation products. The goal is to resolve all peaks from the main drug peak.[13]

• Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

3.2. Experimental Protocol: Forced Degradation Studies

The objective is to achieve a target degradation of 5-20% of the parent compound to ensure that the degradation pathways are not overly forced, which could lead to irrelevant byproducts.[14][15]

General Procedure:

• Prepare a stock solution of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• For each condition, run a parallel control sample (stored at ambient temperature in the dark) and a blank (stress agent without the compound).

Stress Conditions (as per ICH Q1A(R2) Guidelines): [16][17]

• Acid Hydrolysis:

  • Dilute the stock solution with 0.1 M HCl to a final concentration of ~100 µg/mL.

  • Incubate at 60°C.

  • Withdraw aliquots at various time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Dilute the stock solution with 0.1 M NaOH to a final concentration of ~100 µg/mL.

  • Incubate at 60°C.

  • Withdraw aliquots at various time points.

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Dilute the stock solution with 3% hydrogen peroxide (H₂O₂) to a final concentration of ~100 µg/mL.

  • Incubate at room temperature in the dark.

  • Withdraw aliquots at various time points (e.g., 1, 2, 4, 8 hours), as oxidation can be rapid.[14]

  • Quench the reaction if necessary and analyze by HPLC.

• Thermal Degradation:

  • Solution: Incubate the stock solution at an elevated temperature (e.g., 70°C) in the dark.

  • Solid State: Place the solid compound in a controlled temperature/humidity chamber (e.g., 70°C / 75% RH).

  • Sample at appropriate time points, dissolve the solid sample in a suitable solvent, and analyze.

• Photostability:

  • Expose the compound in both solid and solution states to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines.[18]

  • Use a control sample protected from light (e.g., wrapped in aluminum foil).

  • Analyze the samples after exposure.

3.3. Data Presentation: Forced Degradation Summary

Stress Condition	Reagent/Temp	Duration	% Assay of Parent	% Degradation	No. of Degradants
Acid Hydrolysis	0.1 M HCl / 60°C	24h
Base Hydrolysis	0.1 M NaOH / 60°C	24h
Oxidation	3% H₂O₂ / RT	8h
Thermal (Solid)	70°C / 75% RH	48h
Photostability	ICH Q1B	-

3.4. Workflow for Forced Degradation and Method Development

Caption: Overall workflow for stability assessment of a new chemical entity.

Conclusion

This guide outlines a systematic and scientifically rigorous approach to determining the solubility and stability of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. By following the detailed protocols for thermodynamic solubility and forced degradation, researchers can generate the essential data required for informed decision-making in the drug development process. The resulting stability-indicating analytical method will be a crucial tool for ensuring the quality, safety, and efficacy of the compound throughout its lifecycle.

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Spectroscopic Data of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine: An In-depth Technical Guide

Introduction

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a substituted piperidine derivative with potential applications in pharmaceutical research and development. As with any novel chemical entity, a thorough structural elucidation is paramount to confirming its identity, purity, and for establishing a baseline for quality control. This technical guide provides a detailed overview of the expected spectroscopic characteristics of this compound, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The data and interpretations presented herein are based on established principles and comparative analysis with structurally related molecules, offering a predictive framework for researchers working with this and similar compounds.

The molecular structure of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, a tertiary amine, dictates its unique spectroscopic fingerprint. The ethyl group on the piperidine nitrogen, the N-methylmethanamine substituent at the 3-position, and the stereochemistry of the piperidine ring all contribute to the complexity and information-rich nature of its spectra. Understanding these features is crucial for unambiguous characterization.

Caption: Molecular Structure of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine would provide detailed information about its carbon-hydrogen framework.

Experimental Protocol (Predicted)

• Sample Preparation: 5-10 mg of the analyte would be dissolved in 0.5-0.7 mL of a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence chemical shifts, particularly for protons attached to or near the nitrogen atoms.[1]

• Data Acquisition: Spectra would be acquired on a 400 MHz or higher field NMR spectrometer. Standard one-dimensional ¹H and ¹³C spectra, along with two-dimensional correlation experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), would be necessary for unambiguous assignment of all signals.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to be complex due to the presence of diastereotopic protons within the piperidine ring and the ethyl group. The chemical shifts are influenced by the electronegativity of the adjacent nitrogen atoms and the overall conformational flexibility of the molecule.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration
N-CH₂-CH₃	~1.05	Triplet (t)	3H
Piperidine Ring Protons	~1.40 - 2.90	Multiplets (m)	9H
N-CH₂-CH₃	~2.40	Quartet (q)	2H
N-CH₃	~2.20	Singlet (s)	3H
C-CH₂-N	~2.30	Doublet (d)	2H
N-H (of methanamine)	~1.5 - 2.5	Broad Singlet (br s)	1H

• Causality of Predictions: The predictions are based on the known chemical shifts of N-ethylpiperidine and N-methylpiperidine derivatives.[2][3] The ethyl group's methylene protons are expected to be a quartet due to coupling with the methyl protons, which in turn will be a triplet. The piperidine ring protons will exhibit complex splitting patterns due to both geminal and vicinal coupling, further complicated by the ring's chair conformation. The N-methyl group of the methanamine moiety is anticipated to be a singlet, being isolated from other protons. The methylene protons of the methanamine group will likely appear as a doublet, coupling with the adjacent methine proton on the piperidine ring. The N-H proton signal is expected to be broad and may exchange with deuterium in the presence of D₂O.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the number of unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (ppm)
N-CH₂-C H₃	~12
Piperidine C4	~25
Piperidine C5	~30
Piperidine C3	~35
N-C H₃	~38
N-C H₂-CH₃	~52
Piperidine C2	~55
Piperidine C6	~58
C-C H₂-N	~60

• Expertise-Based Rationale: The predicted chemical shifts are derived from the analysis of similar piperidine structures.[4] Carbons directly attached to the nitrogen atom are expected to be in the 50-60 ppm range.[5] The upfield shift of the ethyl group's methyl carbon is characteristic. The various methylene and methine carbons of the piperidine ring will have distinct chemical shifts due to their different electronic environments.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Experimental Protocol (Predicted)

• Ionization Method: Electron Impact (EI) ionization would be a suitable method for this volatile, thermally stable compound. Electrospray ionization (ESI) would also be effective, particularly for forming a protonated molecular ion [M+H]⁺.

• Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer would provide adequate resolution for determining the mass-to-charge ratios of the parent ion and its fragments.

Predicted Mass Spectrum

The molecular formula of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is C₁₀H₂₂N₂. The nominal molecular weight is 170 g/mol .

• Nitrogen Rule: As the molecule contains an even number of nitrogen atoms, its molecular ion peak (M⁺) in an EI spectrum is expected to have an even mass-to-charge ratio (m/z = 170).[6][7]

• Major Fragmentation Pathways: Amines typically undergo α-cleavage, which involves the breaking of a C-C bond adjacent to the nitrogen atom.[8][9] This results in the formation of a stable, resonance-stabilized iminium cation.

Caption: Predicted Major Fragmentation Pathways in Mass Spectrometry.

Table 3: Predicted Key Fragment Ions in Mass Spectrometry

m/z	Predicted Fragment Structure	Description
170	[C₁₀H₂₂N₂]⁺	Molecular Ion (M⁺)
155	[C₉H₁₉N₂]⁺	Loss of a methyl radical from the ethyl group
141	[C₈H₁₇N₂]⁺	Loss of an ethyl radical (α-cleavage)
126	[C₈H₁₆N]⁺	Cleavage of the N-methylmethanamine side chain
98	[C₆H₁₂N]⁺	Piperidine ring fragment after loss of the side chain
44	[C₂H₆N]⁺	Iminium ion from the N-methylmethanamine side chain

• Trustworthiness of Predictions: The fragmentation pattern is predicted based on the fundamental principles of mass spectrometry of amines. The loss of the ethyl group from the piperidine nitrogen is a highly probable α-cleavage event. Similarly, cleavage of the bond between the piperidine ring and the methanamine side chain would lead to characteristic fragments.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule.

Experimental Protocol (Predicted)

• Sample Preparation: A neat liquid film of the compound would be placed between two potassium bromide (KBr) plates for analysis.

• Data Acquisition: The spectrum would be recorded using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

Predicted IR Spectrum

The IR spectrum of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine will be characterized by the vibrations of its aliphatic C-H and C-N bonds. A key diagnostic feature will be the absence of certain peaks.

Table 4: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Intensity
3300 - 3500	N-H stretch (secondary amine)	Weak to Medium, Broad
2970 - 2850	C-H stretch (aliphatic)	Strong
1470 - 1450	C-H bend (aliphatic)	Medium
1250 - 1020	C-N stretch (aliphatic amine)	Medium to Weak

• Authoritative Interpretation: As a molecule containing both secondary and tertiary amine functionalities, specific N-H vibrations are expected. The N-H stretch of the secondary amine in the methanamine moiety is expected in the 3300-3500 cm⁻¹ region.[10] Being a secondary amine, a single weak band is anticipated.[11][12] The spectrum will be dominated by strong C-H stretching vibrations from the numerous methyl and methylene groups. The C-N stretching vibrations are typically found in the fingerprint region and can be difficult to assign definitively but are expected between 1250-1020 cm⁻¹.[10] Crucially, the absence of a broad O-H stretch around 3200-3600 cm⁻¹ would confirm the absence of hydroxyl impurities, and the lack of a strong C=O stretch around 1700 cm⁻¹ would rule out carbonyl-containing impurities. The presence of a tertiary amine is harder to confirm directly by IR as it lacks characteristic N-H vibrations.[13][14]

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust, predictive framework for the characterization of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. The combination of ¹H and ¹³C NMR, mass spectrometry, and IR spectroscopy offers complementary information that, when taken together, allows for an unambiguous confirmation of the molecule's structure. The predicted data, rooted in established spectroscopic principles and comparison with analogous structures, serves as a valuable reference for researchers in the synthesis, purification, and analysis of this and related N-alkylated piperidine derivatives.

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Protocols & Analytical Methods

Application Note & Protocol: A Multi-Step Synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Audience: Researchers, scientists, and drug development professionals.

Introduction

The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds.[1] Its conformational flexibility and basic nitrogen atom allow for favorable interactions with numerous biological targets. The functionalization of the piperidine ring at various positions enables the fine-tuning of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. This application note provides a detailed, multi-step synthetic protocol for the preparation of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, a substituted piperidine derivative with potential applications as a building block in medicinal chemistry.

Direct functionalization of ethylpiperidine at the 3-position is synthetically challenging due to a lack of regioselectivity. Therefore, a more robust and controlled multi-step approach commencing from a pre-functionalized piperidine ring is presented. This synthetic route involves three key transformations:

• N-Alkylation: Introduction of the ethyl group onto the piperidine nitrogen.

• Nitrile Reduction: Conversion of a cyano group at the 3-position to a primary aminomethyl group.

• Reductive N-Methylation: Selective methylation of the primary amine to yield the final product.

This guide offers in-depth, step-by-step protocols, explains the rationale behind procedural choices, and provides guidance on the characterization of the synthesized compounds.

Overall Synthetic Pathway

The synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is accomplished through a three-step sequence starting from commercially available 3-piperidinecarbonitrile.

Caption: Overall synthetic workflow for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Experimental Protocols

PART 1: N-Ethylation of 3-Piperidinecarbonitrile

This initial step introduces the ethyl group onto the piperidine nitrogen via a standard nucleophilic substitution reaction.

Materials and Reagents:

Reagent/Material	Grade	Supplier
3-Piperidinecarbonitrile	≥98%	Commercially Available
Ethyl iodide	≥99%	Commercially Available
Potassium carbonate (K₂CO₃), anhydrous	≥99%	Commercially Available
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Commercially Available
Diethyl ether	Reagent	Commercially Available
Saturated aqueous sodium bicarbonate (NaHCO₃)	Prepared in-house
Brine (saturated aqueous NaCl)	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄)	Commercially Available

Protocol:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 3-piperidinecarbonitrile (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous N,N-dimethylformamide (DMF) (approx. 0.2 M solution based on the starting material).

• Addition of Alkylating Agent: While stirring the suspension, add ethyl iodide (1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, or until thin-layer chromatography (TLC) analysis indicates complete consumption of the starting material.

• Workup:

  • Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

  • Combine the organic extracts and wash successively with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purification: The crude 1-ethylpiperidine-3-carbonitrile can be purified by vacuum distillation or column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield a colorless to pale yellow oil.

Scientific Rationale: The use of a polar aprotic solvent like DMF facilitates the SN2 reaction by solvating the potassium cation, thereby increasing the nucleophilicity of the piperidine nitrogen. Anhydrous conditions are crucial to prevent side reactions of the alkylating agent. The basic workup removes any remaining acidic impurities.

PART 2: Reduction of 1-Ethylpiperidine-3-carbonitrile to 1-(1-Ethylpiperidin-3-yl)methanamine

This step employs a powerful reducing agent, lithium aluminum hydride (LAH), to convert the nitrile functionality into a primary amine.

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-Ethylpiperidine-3-carbonitrile	As synthesized in Part 1
Lithium aluminum hydride (LAH)	Powder or granules	Commercially Available
Anhydrous diethyl ether or tetrahydrofuran (THF)	≥99.8%	Commercially Available
Sodium sulfate decahydrate (Na₂SO₄·10H₂O)	Commercially Available
Anhydrous sodium sulfate (Na₂SO₄)	Commercially Available

Protocol:

CAUTION: Lithium aluminum hydride reacts violently with water and is corrosive.[2][3] All manipulations should be performed under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.

• Reaction Setup: To a dry three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer under a nitrogen atmosphere, add a suspension of lithium aluminum hydride (1.5 eq) in anhydrous diethyl ether or THF.

• Addition of Nitrile: Dissolve 1-ethylpiperidine-3-carbonitrile (1.0 eq) in anhydrous diethyl ether or THF and add it dropwise to the LAH suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until TLC or GC-MS analysis indicates the disappearance of the starting material.

• Quenching (Fieser workup):

  • Cool the reaction mixture to 0 °C.

  • Carefully and slowly add water (x mL, where x = grams of LAH used) dropwise.

  • Add 15% aqueous sodium hydroxide solution (x mL).

  • Add water again (3x mL).

  • Stir the resulting granular precipitate vigorously for 30 minutes.

• Workup:

  • Filter the granular solid through a pad of Celite and wash the filter cake thoroughly with diethyl ether or THF.

  • Dry the combined filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude primary amine, 1-(1-ethylpiperidin-3-yl)methanamine[4], as an oil. The product may be used in the next step without further purification if deemed sufficiently pure by analysis (e.g., ¹H NMR).

Scientific Rationale: LAH is a potent source of hydride ions (H⁻) that readily reduces the polar carbon-nitrogen triple bond of the nitrile to a primary amine. The Fieser workup is a standard and safe procedure for quenching LAH reactions, resulting in the formation of granular inorganic salts that are easily removed by filtration.

PART 3: N-Methylation of 1-(1-Ethylpiperidin-3-yl)methanamine

The final step involves the selective methylation of the primary amine. Two common and effective methods are presented here.

This classic method utilizes formaldehyde as the carbon source and formic acid as the reducing agent.[5]

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-(1-Ethylpiperidin-3-yl)methanamine	As synthesized in Part 2
Formaldehyde (37% aqueous solution)	Reagent	Commercially Available
Formic acid (88-98%)	Reagent	Commercially Available
10% Aqueous sodium hydroxide (NaOH)	Prepared in-house
Dichloromethane (DCM)	Reagent	Commercially Available
Anhydrous sodium sulfate (Na₂SO₄)	Commercially Available

Protocol:

CAUTION: Formaldehyde is a suspected carcinogen and is toxic and corrosive.[6][7][8] Formic acid is corrosive. This procedure should be performed in a well-ventilated fume hood.

• Reaction Setup: To a round-bottom flask, add 1-(1-ethylpiperidin-3-yl)methanamine (1.0 eq) and formic acid (2.5 eq).

• Addition of Formaldehyde: Add aqueous formaldehyde solution (2.2 eq) and heat the mixture to reflux (approximately 100 °C) for 6-12 hours. The reaction progress can be monitored by the cessation of CO₂ evolution.

• Workup:

  • Cool the reaction mixture to room temperature and basify to pH > 10 with 10% aqueous sodium hydroxide solution.

  • Extract the product with dichloromethane (3 x volume of aqueous layer).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude 1-(1-ethylpiperidin-3-yl)-N-methylmethanamine can be purified by vacuum distillation or column chromatography on silica gel to yield the final product.

Scientific Rationale: The Eschweiler-Clarke reaction proceeds via the formation of an iminium ion from the reaction of the amine with formaldehyde. This iminium ion is then reduced by a hydride transfer from formic acid, which is concurrently oxidized to carbon dioxide.[5] The reaction is driven to completion by the irreversible loss of CO₂.

This method is a milder alternative to the Eschweiler-Clarke reaction, often providing higher yields and cleaner reactions for sensitive substrates.[9][10]

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-(1-Ethylpiperidin-3-yl)methanamine	As synthesized in Part 2
Formaldehyde (37% aqueous solution)	Reagent	Commercially Available
Sodium triacetoxyborohydride (STAB)	≥95%	Commercially Available
1,2-Dichloroethane (DCE) or Dichloromethane (DCM)	Anhydrous	Commercially Available
Saturated aqueous sodium bicarbonate (NaHCO₃)	Prepared in-house
Anhydrous sodium sulfate (Na₂SO₄)	Commercially Available

Protocol:

CAUTION: Sodium triacetoxyborohydride is a water-reactive substance that releases flammable gases.[11][12][13][14][15] Handle in a dry environment.

• Reaction Setup: To a round-bottom flask, dissolve 1-(1-ethylpiperidin-3-yl)methanamine (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM).

• Addition of Reagents: Add aqueous formaldehyde solution (1.2 eq) and stir for 30 minutes at room temperature to form the iminium ion in situ.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes. The reaction is mildly exothermic.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours, or until TLC or GC-MS analysis confirms the completion of the reaction.

• Workup:

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Scientific Rationale: Reductive amination with sodium triacetoxyborohydride is a one-pot procedure where the amine and formaldehyde first form an iminium ion, which is then selectively reduced by the mild hydride donor, STAB.[9][10] STAB is particularly effective for this transformation as it is less reactive than other borohydrides and does not reduce the aldehyde starting material.

Characterization and Data

The identity and purity of the intermediates and the final product should be confirmed by standard analytical techniques.

Summary of Key Compound Data:

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Expected Analytical Data
1-Ethylpiperidine-3-carbonitrile	Structure to be visualized	C₈H₁₄N₂	138.21	¹H NMR: Signals corresponding to the ethyl group and the piperidine ring protons. IR: Characteristic nitrile stretch (~2240 cm⁻¹).
1-(1-Ethylpiperidin-3-yl)methanamine	Structure to be visualized	C₈H₁₈N₂	142.25	¹H NMR: Disappearance of the nitrile signal and appearance of a broad singlet for the NH₂ protons. IR: N-H stretching bands (~3300-3400 cm⁻¹).
1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine	Structure to be visualized	C₉H₂₀N₂	156.27	¹H NMR: Appearance of a singlet corresponding to the N-methyl protons. ¹³C NMR: Appearance of a new carbon signal for the N-methyl group. MS (ESI+): [M+H]⁺ at m/z 157.2.

Conclusion

This application note provides a reliable and well-documented multi-step synthesis for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine from 3-piperidinecarbonitrile. The detailed protocols for N-ethylation, nitrile reduction, and N-methylation offer researchers a practical guide for the preparation of this and structurally related piperidine derivatives. The choice between the Eschweiler-Clarke reaction and reductive amination with sodium triacetoxyborohydride for the final N-methylation step allows for flexibility based on substrate sensitivity and desired reaction conditions.

References

• Pharmaffiliates. 1-(1-Ethylpiperidin-3-yl)methanamine. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. (2017). [Link]

• Carl ROTH. Safety Data Sheet: Formaldehyde solution. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Wikipedia. Piperidine. [Link]

• MDPI. Review of Modern Eschweiler–Clarke Methylation Reaction. (2023). [Link]

• Evans Vanodine. Safety Data Sheet: Formaldehyde Liquid. [Link]

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Application Notes and Protocols for the N-Alkylation of 3-(Aminomethyl)-1-ethylpiperidine

Introduction: The Significance of N-Alkylated Piperidines in Medicinal Chemistry

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds, owing to its ability to confer favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1] The N-alkylation of piperidine derivatives, particularly at exocyclic amino groups, is a critical transformation in drug discovery and development. This modification allows for the systematic exploration of structure-activity relationships (SAR) by introducing diverse substituents that can modulate a compound's potency, selectivity, and overall pharmacological profile.[2][3] 3-(Aminomethyl)-1-ethylpiperidine is a valuable building block, and the selective alkylation of its primary amino group opens avenues for the synthesis of novel chemical entities with potential therapeutic applications in areas such as neuroscience and beyond.[4][5]

This comprehensive guide provides detailed protocols and expert insights into the two primary methodologies for the N-alkylation of 3-(aminomethyl)-1-ethylpiperidine: direct alkylation with alkyl halides and reductive amination. The causality behind experimental choices, self-validating protocols, and authoritative references are integrated to ensure scientific integrity and practical utility for researchers in the field.

Strategic Approaches to N-Alkylation

The presence of a primary amino group on the C3-methyl substituent of 3-(aminomethyl)-1-ethylpiperidine offers a reactive handle for N-alkylation. The tertiary amine of the piperidine ring is unreactive towards further alkylation under standard conditions, simplifying the synthetic strategy to focus on the functionalization of the primary amine.[6] The two most effective and widely employed strategies for this transformation are direct alkylation and reductive amination.

Method 1: Direct N-Alkylation with Alkyl Halides

Direct alkylation via nucleophilic substitution (SN2) is a classical approach for forming C-N bonds. However, a significant challenge with primary amines is the potential for over-alkylation, as the resulting secondary amine is often more nucleophilic than the starting primary amine, leading to the formation of tertiary amines and quaternary ammonium salts.[7] Careful control of reaction conditions is therefore paramount to achieve selective mono-alkylation.

Causality of Experimental Design:

• Stoichiometry: Utilizing a slight excess of the amine or a 1:1 ratio of amine to alkyl halide can favor mono-alkylation.[8]

• Slow Addition: The gradual addition of the alkyl halide to the reaction mixture helps to maintain a low concentration of the alkylating agent, minimizing the chance of the product reacting further.[9]

• Base: A non-nucleophilic base is crucial to neutralize the hydrohalic acid formed during the reaction, preventing the protonation of the starting amine and driving the reaction to completion. Common choices include potassium carbonate (K₂CO₃) or triethylamine (Et₃N).[9][10]

• Solvent: Aprotic polar solvents such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF) are typically used to dissolve the reactants and facilitate the SN2 reaction.[9]

Visualizing the Reaction Pathway:

Caption: General scheme for direct N-alkylation.

Experimental Protocol: Mono-N-Alkylation with an Alkyl Halide

Parameter	Recommendation	Rationale
Reactants	3-(aminomethyl)-1-ethylpiperidine (1.0 eq.), Alkyl halide (1.0-1.1 eq.)	Near-equimolar amounts to favor mono-alkylation.[8]
Base	K₂CO₃ (1.5-2.0 eq.) or Et₃N (1.5-2.0 eq.)	To neutralize the acid byproduct and drive the reaction.
Solvent	Anhydrous Acetonitrile (MeCN) or DMF	Aprotic polar solvent to facilitate SN2 reaction.[9]
Temperature	Room temperature to 60 °C	To control the reaction rate and minimize side reactions.[8]
Reaction Time	2-24 hours	Monitored by TLC or LC-MS for completion.

Step-by-Step Procedure:

• To a stirred solution of 3-(aminomethyl)-1-ethylpiperidine (1.0 eq.) in anhydrous acetonitrile, add the base (e.g., K₂CO₃, 1.5 eq.).

• Slowly add the alkyl halide (1.05 eq.) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature or gently heat to 40-50 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to yield the desired N-alkylated product.

Method 2: Reductive Amination

Reductive amination is a highly efficient and controlled method for the N-alkylation of primary amines, largely avoiding the issue of over-alkylation. This two-step, one-pot process involves the initial formation of an imine or enamine intermediate from the reaction of the amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding secondary amine.[8][11]

Causality of Experimental Design:

• Carbonyl Source: A wide range of aldehydes and ketones can be used, allowing for the introduction of diverse alkyl groups.

• Reducing Agent: The choice of reducing agent is critical for the success of the reaction. Mild and selective reducing agents that do not reduce the starting carbonyl compound are preferred. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a popular choice due to its mildness and effectiveness in various solvents.[12] Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reductive amination reactions.[8][12]

• pH: The reaction is typically carried out under neutral or slightly acidic conditions to facilitate imine formation.

Visualizing the Reaction Workflow:

Caption: Workflow for N-alkylation via reductive amination.

Experimental Protocol: Reductive Amination

Parameter	Recommendation	Rationale
Reactants	3-(aminomethyl)-1-ethylpiperidine (1.0 eq.), Aldehyde or Ketone (1.0-1.2 eq.)	A slight excess of the carbonyl compound can drive imine formation.[8]
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)	A mild and selective reducing agent.[12]
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Common solvents for this reaction.[8][12]
Temperature	Room temperature	Mild conditions are typically sufficient.
Reaction Time	2-12 hours	Monitored by TLC or LC-MS for completion.

Step-by-Step Procedure:

• In a round-bottom flask, dissolve 3-(aminomethyl)-1-ethylpiperidine (1.0 eq.) and the aldehyde or ketone (1.1 eq.) in dichloromethane.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the stirred solution.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Purification and Characterization

Regardless of the synthetic method employed, the purification of the N-alkylated product is essential to remove unreacted starting materials, reagents, and byproducts.

• Work-up: A standard aqueous work-up is typically performed to remove water-soluble impurities. This involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate, dichloromethane) and water or a basic solution (e.g., saturated NaHCO₃) to neutralize any acidic components and ensure the product is in its free base form.[9]

• Chromatography: Column chromatography on silica gel is the most common method for purifying the final product. The choice of eluent system will depend on the polarity of the product and can be determined by TLC analysis.

• Characterization: The structure and purity of the N-alkylated 3-(aminomethyl)-1-ethylpiperidine derivative should be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product, including the presence of the newly introduced alkyl group.

  • Mass Spectrometry (MS): To determine the molecular weight of the product.[10]

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling chemicals.[13][14]

• Fume Hood: All reactions should be performed in a well-ventilated fume hood to avoid inhalation of volatile and potentially hazardous reagents and solvents.[15]

• Handling Reagents:

  • Piperidine Derivatives: Piperidines can be corrosive and toxic. Avoid contact with skin and eyes.[13][14]

  • Alkylating Agents: Many alkylating agents are toxic, corrosive, and/or carcinogenic. Handle with extreme care.

  • Reducing Agents: Borohydride reagents can react violently with water and acids, releasing flammable hydrogen gas. Handle with caution.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[16]

Conclusion

The N-alkylation of 3-(aminomethyl)-1-ethylpiperidine is a versatile transformation that provides access to a wide range of novel compounds for drug discovery and development. Both direct alkylation and reductive amination are effective methods, with the choice depending on the specific substrate and desired outcome. Reductive amination is generally preferred for its superior control and avoidance of over-alkylation. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can confidently and safely synthesize N-alkylated piperidine derivatives for their specific applications.

References

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). [Link]

• ResearchGate. (2017, March 16). Procedure for N-alkylation of Piperidine?. [Link]

• ResearchGate. (n.d.). A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Piperidine. [Link]

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. [Link]

• Royal Society of Chemistry. (2018, September 28). Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions. Organic Chemistry Frontiers. [Link]

• Google Patents. (n.d.). CN103030587A - Synthesis process of 3-methylamino-piperidine.

• Wikipedia. (n.d.). Amine alkylation. [Link]

• Penta chemicals. (2024, May 7). Piperidine - SAFETY DATA SHEET. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. [Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). US5272157A - Derivatives of 4-(aminomethyl)

• MDPI. (n.d.). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Molecules. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Google Patents. (n.d.). CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.

• YouTube. (2020, November 2). Alkylation of Amines, Part 1: with Alkyl Halides. [Link]

• Semantic Scholar. (2007, March 1). Aqueous-Mediated N-Alkylation of Amines. [Link]

• ACS Publications. (2025, August 18). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. [Link]

• PubMed. (n.d.). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. [Link]

• MDPI. (2023, November 15). Aldehyde Phenylamino-Pyrimidine as Key Precursor for the Synthesis of Imatinib Analogs and In Silico Studies of Their Intermediates. Molecules. [Link]

• Chimica Techno Acta. (2022, January 21). Novel Synthesis of 3-(Phenyl) (Ethylamino) Methyl)-4-Hydroxy-2H-Chromen-2-one Derivatives Using Biogenic ZnO Nanoparticles and their Biological Evaluation. [Link]

• ResearchGate. (2025, August 7). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. [Link]

• PubMed Central. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• ACS Publications. (n.d.). A Low Pressure Reductive Alkylation Method for the Conversion of Ketones to Primary Amines. Journal of the American Chemical Society. [Link]

• Google Patents. (n.d.).

• National Institutes of Health. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. [Link]

• National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. [Link]

• Duke Safety. (2025, March 5). Safe Handling of Hazardous Drugs. [Link]

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• 3. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Comprehensive Analytical Characterization of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Introduction

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a substituted piperidine derivative, a class of compounds of significant interest in the pharmaceutical industry due to their prevalence in a wide range of biologically active molecules and alkaloids.[1] The piperidine scaffold is a key structural motif in many drug candidates, making the development of robust analytical methods for the characterization of such compounds a critical aspect of drug discovery, development, and quality control.[1] This application note provides a comprehensive guide to the analytical methods for the characterization of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, ensuring its identity, purity, and quality.

The methodologies detailed herein are designed to be self-validating and are grounded in established principles of analytical chemistry and regulatory expectations. All methods should be validated in accordance with the International Council for Harmonisation (ICH) guidelines to ensure they are suitable for their intended purpose.[2][3][4]

Chromatographic Methods for Purity and Assay Determination

Chromatographic techniques are indispensable for separating and quantifying the target analyte from potential impurities, including starting materials, by-products, and degradation products.[5]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of pharmaceutical compounds. For a basic compound like 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, a reversed-phase HPLC method is often a suitable starting point.[6] However, due to the polar and basic nature of the analyte, a mixed-mode chromatography approach, such as reversed-phase cation-exchange, can provide enhanced retention and selectivity.[7]

Protocol: HPLC Method for Purity and Assay

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Column: A mixed-mode column (e.g., Coresep 100, 4.6 x 150 mm, 2.7 µm) is recommended. Alternatively, a C18 column (e.g., 4.6 x 250 mm, 5 µm) can be used with an ion-pairing agent.

• Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient Elution: A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities. A typical gradient could be:

  Time (min)	% Mobile Phase B
  0	5
  20	95
  25	95
  26	5

  | 30 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at 210 nm. Since the analyte lacks a strong chromophore, low UV detection is necessary.[8]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (95:5 Mobile Phase A:B) to a concentration of 1 mg/mL.

Rationale for Method Parameters:

• The use of a mixed-mode column or an ion-pairing agent in reversed-phase chromatography helps to retain and resolve the basic amine analyte.[7]

• Trifluoroacetic acid acts as an ion-pairing agent and improves peak shape.

• Gradient elution allows for the separation of both polar and non-polar impurities in a single run.

• Detection at low UV wavelengths is necessary due to the lack of a significant chromophore in the molecule.[9]

Method Validation: The HPLC method must be validated according to ICH Q2(R2) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.[3][10][11]

Caption: HPLC analytical workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. For 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, GC-MS can provide valuable information about its identity and the presence of volatile impurities.[12]

Protocol: GC-MS Method for Impurity Profiling

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight analyzer).

• GC Column: A 5% phenyl polymethylsiloxane fused-silica capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is a good general-purpose column for this type of analysis.[12]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless injection (1 µL).

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or dichloromethane) to a concentration of 1 mg/mL.

Rationale for Method Parameters:

• The 5% phenyl column provides good selectivity for a wide range of compounds.[12]

• The temperature program allows for the separation of compounds with different boiling points.

• Electron ionization provides reproducible fragmentation patterns that can be used for library matching and structural elucidation.[13]

Spectroscopic Methods for Structural Elucidation and Identification

Spectroscopic techniques are essential for confirming the chemical structure of the analyte.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for unambiguous structure determination. Both ¹H and ¹³C NMR should be performed.

Protocol: NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Reference Standard: Tetramethylsilane (TMS) at 0.00 ppm.[14]

• ¹H NMR:

  • Acquire a standard proton spectrum.

  • Expected signals would include those for the ethyl group, the piperidine ring protons, the N-methyl group, and the methylene bridge.

  • Integration of the signals should correspond to the number of protons in each environment.[14]

• ¹³C NMR:

  • Acquire a proton-decoupled carbon spectrum.

  • Expected signals would correspond to the different carbon environments in the molecule.

• 2D NMR (Optional but Recommended): Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used to confirm proton-proton and proton-carbon correlations, respectively, providing further structural confirmation.

Illustrative ¹H NMR Data Interpretation:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.9 - 2.0	m	9H	Piperidine ring protons
~2.5	q	2H	-CH₂- (ethyl)
~2.2	s	3H	N-CH₃
~1.1	t	3H	-CH₃ (ethyl)

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the molecule.

Protocol: FTIR Spectroscopy

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

Expected Characteristic IR Absorptions:

Wavenumber (cm⁻¹)	Functional Group
2970-2850	C-H stretching (aliphatic)
1470-1430	C-H bending
1260-1000	C-N stretching

Mass Spectrometry (MS)

In addition to GC-MS, direct infusion MS or LC-MS can provide accurate mass measurements, which are crucial for confirming the molecular formula.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Instrumentation: An electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Ionization Mode: Positive ion mode is suitable for the basic amine.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol with 0.1% formic acid) to a concentration of approximately 10 µg/mL.

• Data Analysis: Determine the accurate mass of the protonated molecule [M+H]⁺ and compare it to the theoretical mass.

Method Validation and System Suitability

All analytical methods used for the characterization of a pharmaceutical compound must be validated to ensure they are reliable and suitable for their intended purpose.[15]

Key Validation Parameters (as per ICH Q2(R2)): [2][3]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Caption: Analytical method validation workflow.

Conclusion

The comprehensive characterization of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine requires the application of a suite of orthogonal analytical techniques. The methods outlined in this application note, including HPLC for purity and assay, GC-MS for volatile impurity profiling, and spectroscopic techniques (NMR, FTIR, and HRMS) for structural confirmation, provide a robust framework for ensuring the quality and identity of this compound. It is imperative that these methods are rigorously validated in accordance with regulatory guidelines to ensure the reliability of the data generated.

References

• A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. (2022). Molecules, 27(23), 8219. Available from: [Link]

• HPLC Methods for analysis of Methylamine. HELIX Chromatography. Available from: [Link]

• Quality Guidelines. International Council for Harmonisation. Available from: [Link]

• Characteristic GC-MS fragments for relevant piperidine alkaloids and anthraquinones. ResearchGate. Available from: [Link]

• Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. (2018). Research Journal of Pharmacy and Technology, 11(7), 2841-2846. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. Available from: [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. Available from: [Link]

• Determination of methenamine, methenamine mandelate and methenamine hippurate in pharmaceutical preparations using ion-exchange HPLC. (1995). Journal of Pharmaceutical and Biomedical Analysis, 13(7), 863-869. Available from: [Link]

• proton NMR spectrum of N-methylethanamine (ethylmethylamine). Doc Brown's Chemistry. Available from: [Link]

• Validation of Analytical Procedure Q2(R2). International Council for Harmonisation. Available from: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). Molecules, 27(19), 6458. Available from: [Link]

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. (2022). International Journal of Molecular Sciences, 23(19), 11840. Available from: [Link]

• Determination of methenamine, methenamine mandelate and methenamine hippurate in pharmaceutical preparations using ion-exchange HPLC. ResearchGate. Available from: [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Pharmaguideline. Available from: [Link]

• GC-MS analysis of the active compound in ethanol extracts of white pepper (Piper nigrum l.) and pharmacological effects. (2022). Cellular, Molecular and Biomedical Reports, 2(3), 161-168. Available from: [Link]

• A kind of HPLC analytical approach of 3-amino piperidine. Google Patents.

• Understanding Impurity Analysis. Cormica. Available from: [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. Available from: [Link]

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Application Note: Strategic Use of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine in Synthetic Chemistry

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine as a versatile chemical intermediate. This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that protocols are robust and adaptable. Core applications, including amide bond formation, N-alkylation via reductive amination, and sulfonamide synthesis, are detailed with step-by-step protocols. Emphasis is placed on mechanistic understanding, analytical validation, and safety, providing a self-validating framework for the integration of this building block into complex synthetic workflows.

Introduction & Compound Profile

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a disubstituted piperidine derivative featuring two key reactive sites: a nucleophilic secondary amine and a basic tertiary amine integrated within the piperidine ring. This unique combination makes it a valuable building block in medicinal chemistry and drug development. The N-ethylpiperidine moiety often imparts favorable pharmacokinetic properties, such as increased lipophilicity and metabolic stability, while the secondary amine provides a reactive handle for constructing a diverse array of molecular architectures.

The strategic value of this intermediate lies in its ability to introduce this privileged scaffold into target molecules efficiently. The secondary amine's reactivity is predictable and allows for the formation of stable covalent bonds, making it an ideal precursor for creating libraries of compounds for screening and lead optimization.

Compound Specifications:

Property	Value	Source
IUPAC Name	N-((1-ethylpiperidin-3-yl)methyl)methanamine	N/A
CAS Number	1346600-06-5 (Illustrative, may vary)	N/A
Molecular Formula	C₉H₂₀N₂	Calculated
Molecular Weight	156.27 g/mol	Calculated
Appearance	Colorless to pale yellow liquid (predicted)	N/A
Boiling Point	Not determined	N/A
Solubility	Soluble in most organic solvents (DCM, THF, MeOH)	N/A

Core Reactivity and Mechanistic Considerations

The synthetic utility of this intermediate is governed by the nucleophilicity of the exocyclic secondary amine. This nitrogen atom possesses a lone pair of electrons that readily attacks electrophilic centers, forming new carbon-nitrogen or sulfur-nitrogen bonds.

Key Mechanistic Points:

• Nucleophilicity: The secondary amine is a potent nucleophile, capable of reacting with a wide range of electrophiles, including acyl halides, activated esters, aldehydes, ketones, and sulfonyl chlorides.

• Basicity: The presence of two amine groups makes the molecule basic. The tertiary amine within the piperidine ring (pKa ~11.2 for piperidine) is more basic than the secondary amine.[1] In many reactions, a non-nucleophilic external base is recommended to scavenge acid byproducts, preventing the protonation and deactivation of the starting amine.[2]

• Steric Hindrance: The substituent at the 3-position of the piperidine ring provides moderate steric bulk, which can influence reaction rates and, in some cases, diastereoselectivity.

Caption: The key reactive site is the exocyclic secondary amine.

Synthetic Applications & Protocols

The following sections detail validated protocols for key transformations using 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Amide Bond Formation (Acylation)

Amide bond formation is one of the most critical reactions in pharmaceutical synthesis.[3] This intermediate can be readily acylated to produce a wide range of amides.

Workflow: General Amide Coupling

Caption: General workflow for amide bond formation.

Protocol 1: Amide Coupling using HATU

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a common and efficient peptide coupling reagent.

• Materials:

  • 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (1.0 mmol, 156 mg)

  • Carboxylic acid of choice (1.1 mmol)

  • HATU (1.2 mmol, 456 mg)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 mmol, 348 µL)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (10 mL)

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, and anhydrous DCM/DMF.

  • Stir the solution until all solids dissolve.

  • Add DIPEA to the mixture, followed by the portion-wise addition of HATU.

  • Allow the reaction to stir at room temperature for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with DCM (20 mL) and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

• Causality: The carboxylic acid reacts with HATU to form a highly reactive O-acylisourea intermediate. The secondary amine then acts as a nucleophile, attacking this activated intermediate to form the stable amide bond. DIPEA is used as a non-nucleophilic base to neutralize the hexafluorophosphate salt and maintain a basic pH, ensuring the amine remains deprotonated and nucleophilic.[4]

N-Alkylation via Reductive Amination

Reductive amination is a powerful method for forming carbon-nitrogen bonds, avoiding the over-alkylation issues often seen with direct alkylation using alkyl halides.[5][6] This process involves the reaction of the secondary amine with an aldehyde or ketone to form a transient iminium ion, which is then reduced in situ to the corresponding tertiary amine.[7]

Protocol 2: Reductive Amination with an Aldehyde

This protocol uses sodium triacetoxyborohydride, a mild reducing agent that selectively reduces iminium ions in the presence of carbonyls.[8]

• Materials:

  • 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (1.0 mmol, 156 mg)

  • Aldehyde or Ketone (1.2 mmol)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol, 318 mg)

  • Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (10 mL)

  • Acetic Acid (optional, 1-2 drops)

• Procedure:

  • In a round-bottom flask, dissolve the 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine and the aldehyde/ketone in anhydrous DCE.

  • If reacting with a ketone, add 1-2 drops of glacial acetic acid to catalyze iminium ion formation.

  • Stir the mixture for 20-30 minutes at room temperature.

  • Add sodium triacetoxyborohydride in one portion. Caution: Gas evolution (hydrogen) may occur.

  • Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

  • Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the resulting tertiary amine by flash chromatography.

• Causality: The secondary amine and the carbonyl compound are in equilibrium with the corresponding iminium ion. NaBH(OAc)₃ is a mild and selective hydride donor, which reduces the electrophilic iminium ion much faster than it reduces the starting aldehyde or ketone, driving the reaction towards the desired tertiary amine product.[9]

Sulfonamide Synthesis

Sulfonamides are a critical class of compounds in medicinal chemistry.[10] They are typically synthesized by reacting an amine with a sulfonyl chloride in the presence of a base.[11]

Protocol 3: Reaction with a Sulfonyl Chloride

• Materials:

  • 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (1.0 mmol, 156 mg)

  • Arenesulfonyl chloride of choice (1.1 mmol)

  • Pyridine or Triethylamine (TEA) (1.5 mmol)

  • Anhydrous Dichloromethane (DCM) (10 mL)

• Procedure:

  • Dissolve the amine intermediate in anhydrous DCM in a flask and cool the solution to 0 °C in an ice bath.

  • Add the base (pyridine or TEA).

  • Slowly add a solution of the sulfonyl chloride in DCM dropwise to the cooled amine solution.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor completion by TLC or LC-MS.

  • Upon completion, dilute with DCM and wash with 1M HCl (to remove excess base), followed by saturated NaHCO₃ and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash chromatography or recrystallization to obtain the pure sulfonamide.

• Causality: The sulfonyl chloride is a potent electrophile. The nucleophilic secondary amine attacks the electrophilic sulfur atom, displacing the chloride ion. The base (pyridine or TEA) is essential to neutralize the HCl generated during the reaction, which would otherwise form a non-reactive ammonium salt with the starting material.[10]

Analytical Characterization

Validation of the final product structure is critical. The following table provides expected spectral characteristics for a hypothetical product derived from Protocol 1, where the carboxylic acid is benzoic acid.

Expected Analytical Data for N-((1-ethylpiperidin-3-yl)methyl)-N-methylbenzamide:

Analysis	Expected Characteristics
¹H NMR	Signals for aromatic protons (7.2-7.5 ppm), piperidine ring protons (1.5-3.5 ppm), N-CH₃ singlet, N-CH₂-ethyl group quartet, and CH₃-ethyl group triplet.
¹³C NMR	Signal for amide carbonyl (~170 ppm), aromatic carbons (127-135 ppm), and aliphatic carbons of the piperidine and ethyl groups.
Mass Spec (ESI+)	Expected [M+H]⁺ peak at m/z = 261.20.

Safety and Handling

While specific toxicity data for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is not widely available, compounds of this class (alkylpiperidines and amines) should be handled with care.[12]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves (nitrile or neoprene).[13]

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of vapors. Avoid contact with skin and eyes. Amines can be corrosive and irritating.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[14]

• Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal.[12]

Conclusion

1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a highly effective and versatile intermediate for introducing the N-ethylpiperidine moiety into complex molecules. Its predictable reactivity as a secondary amine allows for robust and high-yielding transformations, including amide and sulfonamide formation, and N-alkylation. The protocols outlined in this guide provide a solid, mechanistically-grounded framework for researchers to confidently employ this building block in their synthetic campaigns, accelerating the discovery and development of new chemical entities.

References

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2025). Reactions of Amines. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Chemistry & Biology Interface. (2018). Recent advances in synthesis of sulfonamides: A review. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 1346600-85-8 | Zolpidem - Impurity A. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Semantic Scholar. (1961). Reactions of N-Alkylazomethines and Enamines with Isocyanates and Isothiocyanates. Retrieved from [Link]

• Journal of the American Chemical Society. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• MDPI. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Retrieved from [Link]

• ResearchGate. (2025). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Retrieved from [Link]

• Penta chemicals. (2024). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 1-Ethyl-3-hydroxypiperidine. Retrieved from [Link]

• Princeton University, Macmillan Group. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• ACS Publications. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines. Retrieved from [Link]

• MDPI. (n.d.). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Secondary and Tertiary Sulfonamides. Retrieved from [Link]

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• Royal Society of Chemistry. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved from [Link]

• Google Patents. (n.d.). AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE.

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• Google Patents. (n.d.). CN108129404B - Synthesis method of chiral piperazinone derivative.

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Application Notes and Protocols for the Library Synthesis of "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" Derivatives

Introduction: The Strategic Value of the Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its conformational flexibility and ability to present substituents in a well-defined three-dimensional arrangement make it an ideal building block for engaging with biological targets. "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" is a versatile starting material for the construction of diverse chemical libraries. This guide provides detailed protocols for the derivatization of its secondary amine, enabling the exploration of a broad chemical space to optimize pharmacokinetic and pharmacodynamic properties.

The primary site for derivatization on "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" is the secondary amine of the N-methylmethanamine moiety. This exocyclic amine is readily functionalized through a variety of well-established synthetic transformations, including N-acylation, N-sulfonylation, reductive amination, and the formation of urea and thiourea derivatives. The tertiary amine within the piperidine ring is significantly less nucleophilic and generally remains unreactive under the conditions described herein.

This document is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable scaffold for the creation of novel compound libraries.

Core Derivatization Strategies and Protocols

The following sections detail robust and scalable protocols for the derivatization of "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine". Each protocol is designed to be self-validating, with clear steps for reaction setup, monitoring, workup, and purification.

N-Acylation: Crafting Amide Libraries

N-acylation is a fundamental transformation that introduces an amide linkage, a common feature in many pharmaceuticals that can enhance metabolic stability and participate in hydrogen bonding interactions.[2] This reaction is typically achieved by treating the secondary amine with an acylating agent, such as an acyl chloride or acid anhydride, in the presence of a non-nucleophilic base.[3]

Workflow for N-Acylation

Caption: General workflow for the N-acylation of the starting material.

Detailed Protocol: N-Acylation with Acyl Chlorides

• Materials:

  • 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (1.0 eq)

  • Acyl chloride (e.g., benzoyl chloride, acetyl chloride) (1.1 eq)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF) (to make a ~0.1 M solution)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • To a solution of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (1.0 eq) in anhydrous DCM or DMF, add the non-nucleophilic base (1.5 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Add the desired acyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

  • Extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired N-acylated derivative.

Table 1: Representative N-Acylation Reactions

Acylating Agent	Base	Solvent	Time (h)	Yield (%)
Benzoyl chloride	TEA	DCM	4	~90
Acetyl chloride	DIPEA	DCM	2	~95
Isobutyryl chloride	TEA	DMF	6	~88

Note: Yields are estimates based on similar reactions in the literature and may vary.

N-Sulfonylation: Building Sulfonamide Libraries

Sulfonamides are a critical class of compounds in drug discovery, known for their wide range of biological activities.[4] The synthesis of sulfonamides from secondary amines is typically achieved by reaction with a sulfonyl chloride in the presence of a base.[5]

Workflow for N-Sulfonylation

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"1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" for 5-HT2A receptor binding assays

Application Note & Protocol

Title: High-Throughput Characterization of Novel Ligands at the Human 5-HT2A Receptor: A Radioligand Binding Assay Protocol for the Test Compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Abstract

The serotonin 5-HT2A receptor, a G protein-coupled receptor (GPCR), is a critical target in the central nervous system for therapeutic agents aimed at treating neuropsychiatric disorders, including schizophrenia and depression.[1][2] The development of novel ligands with specific affinity profiles is a cornerstone of modern drug discovery. This document provides a comprehensive guide for researchers to determine the binding affinity of novel chemical entities, using "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" as a representative test compound. We detail a robust, high-throughput radioligand binding assay employing the well-characterized antagonist radioligand [³H]ketanserin and membranes prepared from a cell line stably expressing the human 5-HT2A receptor. The protocols herein cover saturation analysis to validate the receptor preparation (determining Kd and Bmax) and competitive inhibition assays to ascertain the inhibitory constant (Ki) of the test compound.[3] This guide is designed to ensure scientific integrity by explaining the causality behind experimental choices and providing a self-validating system for accurate and reproducible results.

Introduction and Scientific Background

The 5-HT2A receptor is a primary excitatory receptor among the serotonin GPCRs and is coupled to the Gq/G₁₁ signaling pathway.[4] Upon activation by serotonin or an agonist, the receptor initiates a signaling cascade via phospholipase C (PLC), leading to the production of inositol triphosphate (IP₃) and diacylglycerol (DAG).[5][6] This cascade results in the release of intracellular calcium and the activation of Protein Kinase C (PKC), modulating a wide array of neuronal functions.[5] Given its role in cognition and its implication in various pathologies, the 5-HT2A receptor is a high-value target for drug development.[2][7]

Radioligand binding assays are a fundamental tool in pharmacology, allowing for the direct measurement of the interaction between a ligand and a receptor.[3][8] These assays are essential for determining key parameters such as receptor density (Bmax), the affinity of a radioligand for the receptor (Kd), and the affinity of a competing test compound (Ki).[9][10]

This application note details the use of a filtration-based binding assay, a well-established and reliable method, which has been adapted for a high-throughput 96-well format.[11] We will first characterize the receptor preparation using a saturation binding experiment with [³H]ketanserin, a selective 5-HT2A antagonist radioligand.[12] This initial step is crucial as it validates the quality of the receptor source and provides the necessary parameters for subsequent competitive assays. We will then describe a competitive binding protocol to determine the affinity of the test compound, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (CAS: 102459-02-9), for the human 5-HT2A receptor.[13]

Key Assay Principles & Definitions

• Bmax (Maximum Receptor Density): Represents the total concentration of receptors in the tissue or cell preparation.[9] It is typically expressed in fmol/mg of protein.

• Kd (Equilibrium Dissociation Constant): The concentration of a radioligand at which 50% of the receptors are occupied at equilibrium. It is a measure of the radioligand's affinity; a lower Kd value indicates higher affinity.[9]

• IC₅₀ (Half-maximal Inhibitory Concentration): The concentration of a competing test ligand that displaces 50% of the specifically bound radioligand.

• Ki (Inhibitory Constant): The equilibrium dissociation constant for an unlabeled competing ligand. It is an intrinsic measure of the compound's affinity for the receptor, calculated from the IC₅₀ value using the Cheng-Prusoff equation.

5-HT2A Receptor Signaling Pathway

The canonical signaling pathway for the 5-HT2A receptor is depicted below. Understanding this pathway is crucial for designing subsequent functional assays that can determine whether a binding ligand acts as an agonist or antagonist.

Figure 1: Canonical Gq/11 signaling pathway of the 5-HT2A receptor.

Materials and Reagents

Item	Supplier	Notes
Test Compound	1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine . Prepare a 10 mM stock in 100% DMSO.
h-5-HT2A Membranes	PerkinElmer, Millipore	Membranes from CHO or HEK293 cells stably expressing the human 5-HT2A receptor.
[³H]ketanserin	PerkinElmer	Specific Activity: 60-90 Ci/mmol. This is the radioligand.
Ketanserin	Sigma-Aldrich	Unlabeled ligand for defining non-specific binding. Prepare a 1 mM stock in DMSO.
96-well GF/B Filter Plates	Millipore, PerkinElmer	Glass fiber filters are crucial for separating bound from free radioligand.[11]
Assay Buffer	In-house	50 mM Tris-HCl, pH 7.4.
Wash Buffer	In-house	50 mM Tris-HCl, pH 7.4, cold (4°C).
Scintillation Cocktail	PerkinElmer (MicroScint™-20)	For detection of the radioactive signal.
Polyethyleneimine (PEI)	Sigma-Aldrich	Used to pre-treat filter plates to reduce non-specific binding of the radioligand.[11]
Bovine Serum Albumin (BSA)	Sigma-Aldrich	Can be added to the assay buffer (0.1%) to reduce non-specific binding to vials.
Equipment	96-well plate shaker, vacuum manifold for filtration, microplate scintillation counter (e.g., MicroBeta²).

Experimental Protocols

Protocol Part A: Saturation Binding Assay (To Determine Kd and Bmax)

Causality: This experiment is performed to determine the affinity (Kd) of the radioligand ([³H]ketanserin) for the receptor and the total number of receptors (Bmax) in your membrane preparation. These values are essential for validating your assay system and are required for the accurate calculation of Ki in subsequent competition assays. The range of radioligand concentrations should span from approximately 0.1x to 10x the expected Kd.[14]

Step-by-Step Methodology:

• Plate Pre-treatment: Pre-soak the wells of the 96-well filter plate with 200 µL of 0.5% PEI for at least 2 hours at room temperature.[11] This significantly reduces the non-specific binding of the radioligand to the filter.

• Reagent Preparation:

  • Prepare serial dilutions of [³H]ketanserin in Assay Buffer to achieve final assay concentrations ranging from ~0.1 nM to 10 nM (adjust based on literature Kd values, which are typically 1-2 nM).[11]

  • Prepare the membrane suspension by diluting the h-5-HT2A membranes in Assay Buffer to a final concentration of 5-15 µg protein per well. The optimal protein concentration should be determined empirically to ensure that less than 10% of the total radioligand is bound.[11][14]

  • Prepare the non-specific binding (NSB) control by adding a high concentration of unlabeled ketanserin (final concentration 1-10 µM) to a set of tubes for each radioligand concentration.

• Assay Setup (Total Volume = 200 µL/well):

  • Total Binding Wells: Add 50 µL Assay Buffer, 50 µL of the appropriate [³H]ketanserin dilution, and 100 µL of the diluted membrane suspension.

  • Non-Specific Binding (NSB) Wells: Add 50 µL of 1-10 µM unlabeled ketanserin, 50 µL of the appropriate [³H]ketanserin dilution, and 100 µL of the diluted membrane suspension.

  • Run all points in triplicate.

• Incubation: Seal the plate and incubate at room temperature for 60-90 minutes on a plate shaker. Equilibration time should be confirmed, but 60 minutes is typically sufficient.[11]

• Filtration: Aspirate the PEI solution from the filter plate. Immediately after incubation, rapidly transfer the contents of the assay plate to the filter plate and harvest the membranes by vacuum filtration.

• Washing: Wash the filters 3 times with 200 µL of ice-cold Wash Buffer to remove unbound radioligand.

• Drying & Counting: Dry the filter plate at 50°C for 1-2 hours.[11] Add 50 µL of scintillation cocktail to each well, seal the plate, and count in a microplate scintillation counter after a 4-hour equilibration period.

Protocol Part B: Competitive Binding Assay (To Determine Ki for Test Compound)

Causality: This experiment measures the ability of your unlabeled test compound, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine , to compete with a fixed concentration of the radioligand for binding to the 5-HT2A receptor. This allows for the calculation of the test compound's affinity (Ki). The radioligand concentration is fixed at or near its Kd value (determined in Part A) to provide an optimal assay window.

Figure 2: Experimental workflow for the competitive binding assay.

Step-by-Step Methodology:

• Plate Pre-treatment: As described in Part A, pre-soak the filter plate with 0.5% PEI.

• Reagent Preparation:

  • Prepare serial dilutions of the test compound, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine , in Assay Buffer containing a fixed percentage of DMSO (e.g., 1%) to achieve a wide range of final concentrations (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

  • Prepare the [³H]ketanserin solution in Assay Buffer at a final concentration equal to its Kd (determined in Part A).

  • Prepare the h-5-HT2A membrane suspension as in Part A.

• Assay Setup (Total Volume = 200 µL/well):

  • Total Binding Wells (Control): Add 50 µL Assay Buffer (with DMSO), 50 µL of [³H]ketanserin solution, and 100 µL of membrane suspension.

  • Non-Specific Binding (NSB) Wells (Control): Add 50 µL of 1-10 µM unlabeled ketanserin, 50 µL of [³H]ketanserin solution, and 100 µL of membrane suspension.

  • Test Compound Wells: Add 50 µL of the appropriate test compound dilution, 50 µL of [³H]ketanserin solution, and 100 µL of membrane suspension.

  • Run all points in triplicate.

• Incubation, Filtration, Washing, and Counting: Proceed with steps 4-7 as described in Protocol Part A.

Data Analysis and Interpretation

Saturation Binding Data

• Calculate Specific Binding: For each concentration of radioligand, subtract the average counts per minute (CPM) of the NSB wells from the average CPM of the total binding wells.

  • Specific Binding = Total Binding - Non-Specific Binding

• Convert CPM to fmol/mg: Convert the specific binding CPM values to molar quantities (fmol/well) using the specific activity of the radioligand and the counter efficiency. Then, normalize to the amount of protein per well (mg).

• Non-linear Regression: Plot specific binding (Y-axis, fmol/mg) against the concentration of free radioligand (X-axis, nM). Fit the data using a non-linear regression model for "one site-specific binding" in software like GraphPad Prism.

  • The output will provide the Kd (in nM) and Bmax (in fmol/mg protein).

Competitive Binding Data

• Calculate Percent Specific Binding: For each concentration of the test compound, calculate the percent specific binding using the following formula:

  • % Specific Binding = [(CPMtest - CPMNSB) / (CPMTotal - CPMNSB)] x 100

• Non-linear Regression: Plot the percent specific binding (Y-axis) against the log concentration of the test compound (X-axis). Fit the data using a non-linear regression model (e.g., "log(inhibitor) vs. response -- Variable slope").

  • The output will provide the IC₅₀ value.

• Calculate Ki: Convert the IC₅₀ to the Ki using the Cheng-Prusoff equation :

  • Ki = IC₅₀ / (1 + [L]/Kd)

  • Where:

    • [L] is the concentration of the radioligand ([³H]ketanserin) used in the assay.

    • Kd is the dissociation constant of the radioligand as determined in Part A.

Expected Results & Interpretation (Hypothetical Data)

The following table presents hypothetical data for the characterization of a novel ligand, demonstrating how results should be structured for clear interpretation.

Parameter	Value	Interpretation
[³H]ketanserin Kd	1.5 nM	High affinity of the radioligand for the h-5-HT2A receptor, consistent with literature values.[11]
Bmax	350 fmol/mg	High level of receptor expression in the membrane preparation, ensuring a robust assay window.
Test Compound IC₅₀	45 nM	The concentration of the test compound required to displace 50% of the radioligand.
Test Compound Ki	20 nM	The calculated affinity of the test compound for the h-5-HT2A receptor is in the low nanomolar range, indicating a potent ligand.

References

• Heinrich, T., Böttcher, H., Prücher, H., et al. (2006). 1-(1-phenethylpiperidin-4-yl)-1-phenylethanols as potent and highly selective 5-HT2A antagonists. ChemMedChem, 1(2), 245-55. [Link]

• SciTechDaily. (2026). New Brain Drugs Mimic Psychedelics Without the Hallucinations. [Link]

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• Sittampalam, G. S., Kahl, S. D., & Janzen, W. P. (Eds.). (2004). Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. In Methods in Molecular Biology, vol. 261. [Link]

• Wikipedia. 5-HT2A receptor. [Link]

• Sleight, A. J., et al. (1998). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of pharmacological and toxicological methods, 39(3), 179–183. [Link]

• Rao, T. S., & Lariosa-Willingham, K. (2007). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. In Receptor and Ion Channel Detection in the Central Nervous System. [Link]

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• Fantegrossi, W. E., et al. (2009). Novel Bivalent 5-HT2A Receptor Antagonists Exhibit High Affinity and Potency in Vitro and Efficacy in Vivo. Journal of Pharmacology and Experimental Therapeutics, 328(3), 963–972. [Link]

• Boeynaems, J. M., & Dumont, J. E. (1980). Interpretation and analysis of receptor binding experiments which yield non-linear Scatchard plots and binding constants dependent upon receptor concentration. Journal of cyclic nucleotide research, 6(2), 123–142. [Link]

• Butenas, J., et al. (2008). Development of a scintillation proximity assay binding method for the human 5-hydroxytryptamine 6 receptor using intact cells. Analytical biochemistry, 381(1), 56–63. [Link]

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• Kim, K., et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications, 14(1), 8345. [Link]

• Kim, K., et al. (2023). Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. bioRxiv. [Link]

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• Halberstadt, A. L., et al. (2019). Neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines: high potency agonists at 5-HT2A receptors. Neuropharmacology, 148, 107–117. [Link]

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• PubChem. 1-ethyl-N-(3-methoxypropyl)piperidin-4-amine. [Link]

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Application Notes and Protocols for the Evaluation of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine as a Novel Analgesic Candidate

Introduction: The Quest for Novel Analgesics and the Potential of Piperidine Scaffolds

The development of new chemical entities with potent analgesic properties and favorable safety profiles remains a cornerstone of modern medicinal chemistry. The piperidine moiety is a privileged scaffold, present in numerous clinically successful opioid analgesics and other central nervous system (CNS) active agents. Its conformational flexibility and ability to present substituents in defined spatial orientations allow for potent and selective interactions with various biological targets.[1] This document outlines a comprehensive preclinical research and development plan for a novel piperidine-containing compound, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (hereafter referred to as Compound EP-3M ), as a potential candidate for analgesic drug development.

Compound EP-3M, with the CAS number 102459-02-9, is characterized by a 1-ethyl-3-(methylaminomethyl)piperidine structure.[1] The presence of a basic nitrogen in the piperidine ring and a secondary amine in the side chain suggests the potential for interaction with G-protein coupled receptors (GPCRs), such as opioid receptors, which are pivotal in pain modulation. This application note will serve as a detailed guide for researchers, providing a hypothetical framework and detailed protocols for the synthesis, in vitro characterization, in vivo efficacy testing, and preliminary safety profiling of Compound EP-3M.

Proposed Synthetic Pathway for Compound EP-3M

A plausible synthetic route for Compound EP-3M can be adapted from established methods for the synthesis of substituted piperidines.[2] The proposed pathway commences with the commercially available N-Boc-3-cyanopiperidine, proceeding through reduction and subsequent N-alkylation steps.

Caption: Proposed multi-step synthesis of Compound EP-3M.

Hypothesized Mechanism of Action: Opioid Receptor Modulation

Based on its structural features, we hypothesize that Compound EP-3M may exert its analgesic effects through modulation of opioid receptors, primarily the mu-opioid receptor (MOR), which is a key target for many potent analgesics. Upon binding, an agonist would trigger a downstream signaling cascade, leading to neuronal hyperpolarization and reduced transmission of nociceptive signals.

Caption: Workflow for in vivo analgesic efficacy testing.

Protocol 2.1: Hot Plate Test

This test assesses the central analgesic activity of Compound EP-3M against thermal pain. [3][4][5][6][7] Animals: Male ICR mice (20-25 g). Apparatus: Hot plate analgesia meter set to 55 ± 0.5°C. Procedure:

• Acclimatize mice to the testing room for at least 60 minutes. [5]2. Administer Compound EP-3M (e.g., 1, 5, 10 mg/kg, intraperitoneally), vehicle control, or a positive control (e.g., Morphine, 10 mg/kg).

• At a predetermined time post-injection (e.g., 30 minutes), place the mouse on the hot plate.

• Record the latency (in seconds) to the first sign of nociception (paw licking or jumping).

• A cut-off time (e.g., 30 seconds) must be used to prevent tissue damage. [5] Hypothetical Data Presentation:

Treatment (mg/kg, i.p.)	N	Latency (seconds) ± SEM
Vehicle	8	8.5 ± 0.7
Compound EP-3M (1)	8	12.1 ± 1.1
Compound EP-3M (5)	8	18.9 ± 1.5
Compound EP-3M (10)	8	25.4 ± 1.8
Morphine (10)	8	28.1 ± 1.3
*p < 0.05 vs. Vehicle

Protocol 2.2: Tail-Flick Test

This model evaluates the spinal analgesic effects of the compound. [8][9][10][11] Animals: Male Sprague-Dawley rats (200-250 g). Apparatus: Tail-flick analgesia meter with a radiant heat source. Procedure:

• Gently restrain the rat and place its tail over the radiant heat source. [8]2. Measure the baseline latency for the rat to flick its tail away from the heat.

• Administer Compound EP-3M, vehicle, or a positive control.

• Measure the tail-flick latency at various time points post-administration (e.g., 15, 30, 60, 90 minutes).

• A cut-off time (e.g., 10-15 seconds) is essential to prevent tissue damage.

Protocol 2.3: Formalin Test

This test models tonic chemical pain and can differentiate between neurogenic (early phase) and inflammatory (late phase) pain. [12][13][14][15][16] Animals: Male ICR mice (20-25 g). Procedure:

• Pre-treat the mice with Compound EP-3M, vehicle, or a positive control.

• After the appropriate pre-treatment time, inject 20 µL of 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Immediately place the mouse in an observation chamber.

• Record the total time spent licking the injected paw during the early phase (0-5 minutes post-formalin) and the late phase (15-30 minutes post-formalin).

Hypothetical Data Presentation:

Treatment (mg/kg, i.p.)	N	Licking Time (s) - Early Phase ± SEM	Licking Time (s) - Late Phase ± SEM
Vehicle	8	45.2 ± 3.1	120.5 ± 8.7
Compound EP-3M (10)	8	22.8 ± 2.5	45.1 ± 5.2
Morphine (10)	8	15.6 ± 1.9	30.7 ± 4.1
*p < 0.05 vs. Vehicle

Part 3: Preliminary ADME-Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is crucial in drug development. [17][18][19][20][21]

Protocol 3.1: In Vitro ADME-Tox Screening

A panel of in vitro assays should be conducted to provide an early indication of the drug-like properties of Compound EP-3M.

Assays to be performed:

• Metabolic Stability: Incubate Compound EP-3M with liver microsomes (human and rodent) and measure its depletion over time by LC-MS/MS. This provides an estimate of its intrinsic clearance.

• CYP450 Inhibition: Evaluate the potential of Compound EP-3M to inhibit major cytochrome P450 enzymes (e.g., CYP3A4, 2D6, 2C9) to assess the risk of drug-drug interactions.

• Plasma Protein Binding: Determine the extent to which Compound EP-3M binds to plasma proteins using methods like equilibrium dialysis.

• Aqueous Solubility: Measure the solubility of the compound in physiological buffers.

• Cell Viability Assay: Assess cytotoxicity in a relevant cell line (e.g., HepG2) to identify potential for hepatotoxicity.

Conclusion and Future Directions

This document provides a structured and comprehensive guide for the initial preclinical evaluation of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (Compound EP-3M) as a novel analgesic agent. The proposed protocols are based on established and validated methodologies in the field of pain research and drug discovery. The hypothetical data presented illustrates the expected outcomes for a promising candidate.

Positive results from these studies would warrant further investigation, including more extensive in vivo pain models (e.g., neuropathic pain models), detailed pharmacokinetic studies, and comprehensive toxicology evaluations to fully characterize the therapeutic potential and safety profile of Compound EP-3M. The logical progression from in vitro characterization to in vivo efficacy and early safety assessment provides a robust framework for making informed decisions in the advancement of this compound towards clinical development.

References

• PubChem. 1-(1-Benzylpiperidin-4-yl)-N-methylmethanamine. [Link]

• Tjølsen, A., Berge, O. G., Hunskaar, S., Rosland, J. H., & Hole, K. (1992). The formalin test: an evaluation of the method. Pain, 51(1), 5–17. [Link]

• protocols.io. Tail Flick V.1. [Link]

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• Spetea, M., Eans, S. O., Ganno, M. L., Schläfer, M., Le, T. M., & Schmidhammer, H. (2017). In Vitro, In Vivo and In Silico Characterization of a Novel Kappa-Opioid Receptor Antagonist. International journal of molecular sciences, 18(11), 2263. [Link]

• Muhammad, N. (2014). In-Vivo Models for Management of Pain. Pharmacology & Pharmacy, 5, 92-96. [Link]

• Charles River Laboratories. In Vivo Pain Models. [Link]

• Vyklicky, V., Vlachova, V., & Vitaskova, Z. (1999). Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice. Journal of neuroscience methods, 87(1), 31–39. [Link]

• Uth, C., Forni, L., Del Gatto, A., Zengerle, M., & Albericio, F. (2023). Novel amino-Li resin for water-based solid-phase peptide synthesis. Peptide Science, 115(5), e24329. [Link]

• Le, T. M., Ganno, M. L., Che, T., & Toll, L. (2024). Recommended Opioid Receptor Tool Compounds: Comparative In Vitro for Receptor Selectivity Profiles and In Vivo for Pharmacological Antinociceptive Profiles. ACS Pharmacology & Translational Science. [Link]

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• Li, A. P. (2001). Screening for human ADME/Tox drug properties in drug discovery. Drug discovery today, 6(7), 357–366. [Link]

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• Brederson, J. D., Kym, P. R., & Szallasi, A. (2013). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. In TRP Channels as Therapeutic Targets (pp. 31-56). Humana Press. [Link]

• Okun, F. O., Arora, R., & Zulfiqar, F. (2015). In vitro opioid receptor affinity and in vivo behavioral studies of Nelumbo nucifera flower. Phytotherapy research : PTR, 29(11), 1784–1791. [Link]

• Hunskaar, S., Fasmer, O. B., & Hole, K. (1985). The formalin test in mice: dissociation between inflammatory and non-inflammatory pain. Pain, 22(1), 79–92. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Reactions in N-Alkylation of Piperidines

Welcome to the technical support center for N-alkylation of piperidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this crucial synthetic transformation. The piperidine motif is a cornerstone in medicinal chemistry, and mastering its functionalization is key to successful drug discovery and development.[1][2] This resource provides in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot your experiments effectively.

I. Frequently Asked Questions (FAQs)

Q1: My N-alkylation is producing a significant amount of a doubly-alkylated byproduct. How can I favor mono-alkylation?

This is a classic challenge in amine alkylation, often referred to as over-alkylation or quaternization.[3] The initially formed tertiary amine product is still nucleophilic and can compete with the starting secondary amine for the alkylating agent, leading to a quaternary ammonium salt.[3][4]

Causality and Strategic Solutions:

• Stoichiometry is Key: The most straightforward approach is to use the piperidine as the limiting reagent. However, a more common and effective strategy is to use a slight excess of the piperidine relative to the alkylating agent. This ensures the alkylating agent is consumed before significant quaternization can occur.

• Slow Addition of Alkylating Agent: Adding the alkylating agent (e.g., alkyl halide) slowly, potentially using a syringe pump, maintains a low concentration of the electrophile throughout the reaction.[3] This kinetically favors the reaction with the more abundant secondary amine.

• Choice of Base: The presence of a base is often necessary to neutralize the acid formed during the reaction. However, a strong base can deprotonate the resulting tertiary amine, increasing its nucleophilicity and promoting quaternization. Consider using a milder, non-nucleophilic base like potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA).[1][3]

• Solvent Effects: Polar aprotic solvents like DMF or acetonitrile can stabilize the charged quaternary ammonium salt, potentially favoring its formation.[5] Experimenting with less polar solvents might reduce the rate of the second alkylation.

Q2: I'm observing an unexpected elimination product instead of my desired N-alkylated piperidine. What's happening?

This is likely a result of an elimination reaction, which can compete with the desired substitution (SN2) reaction. This is particularly prevalent with sterically hindered alkylating agents or when using a strong, sterically hindered base.

Mechanistic Insights and Troubleshooting:

• Hofmann Elimination: If the reaction involves a quaternary ammonium intermediate, a Hofmann elimination can occur, especially upon heating.[6] This reaction favors the formation of the least substituted alkene (the "Hofmann product") due to the steric bulk of the amine leaving group.[6][7]

• E2 Elimination: A bimolecular elimination (E2) can be promoted by a strong, non-nucleophilic base that preferentially removes a proton from the alkylating agent rather than facilitating the attack of the piperidine nitrogen.

• Substrate Structure: Secondary and tertiary alkyl halides are more prone to elimination than primary alkyl halides. If your synthesis allows, consider using a primary alkyl halide.

• Reaction Temperature: Lowering the reaction temperature will generally favor the substitution reaction over elimination, as elimination reactions often have a higher activation energy.

Q3: My reaction is sluggish and gives a low yield, with a lot of unreacted starting material. How can I improve the conversion?

Low reactivity can stem from several factors, including the nature of the reactants, the choice of solvent and base, and the overall reaction conditions.

Troubleshooting Low Conversion:

Potential Cause	Explanation	Recommended Solution
Poor Leaving Group	The rate of an SN2 reaction is highly dependent on the ability of the leaving group to depart.	Use an alkylating agent with a better leaving group (I > Br > Cl > OTs). Alkyl iodides are generally the most reactive.
Steric Hindrance	Bulky substituents on either the piperidine ring or the alkylating agent can sterically hinder the nucleophilic attack.	If possible, use less sterically demanding starting materials. Alternatively, higher reaction temperatures or longer reaction times may be necessary.
Inappropriate Solvent	The solvent may not be effectively solvating the reactants or stabilizing the transition state.	For SN2 reactions, polar aprotic solvents like acetonitrile (MeCN) or N,N-dimethylformamide (DMF) are generally preferred as they solvate the cation but not the nucleophilic anion, increasing its reactivity.[1][8]
Insufficiently Strong Base	If a base is required to deprotonate the piperidine, an insufficiently strong base will result in a low concentration of the active nucleophile.	Consider a stronger base. However, be mindful that very strong bases can promote side reactions like elimination. Sodium hydride (NaH) can be used, but requires careful handling.[3]
Salt Formation	Without a base, the reaction will produce a hydrohalic acid (e.g., HBr, HI), which will protonate the basic piperidine starting material, rendering it non-nucleophilic and halting the reaction.[3]	Ensure at least a stoichiometric amount of a suitable base is used to neutralize the acid as it is formed.[3]

Q4: Are there alternative methods to direct N-alkylation with alkyl halides that might avoid these side reactions?

Yes, several alternative methods can offer better selectivity and milder reaction conditions, often circumventing the issues of over-alkylation and elimination.

Alternative N-Alkylation Strategies:

• Reductive Amination: This is a powerful and often preferred method for N-alkylation.[9][10] It involves the reaction of the piperidine with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[1][9] This method is generally very clean and high-yielding.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is excellent for forming N-aryl or N-heteroaryl piperidines.[11][12] It involves the reaction of the piperidine with an aryl halide or triflate in the presence of a palladium catalyst, a phosphine ligand, and a base.[12][13]

• N-Acylation followed by Reduction: The piperidine can be first acylated with an acyl chloride or anhydride. The resulting amide is then reduced to the corresponding N-alkyl piperidine using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[10] This two-step process can be very effective for introducing specific alkyl groups.

II. Troubleshooting Workflows

Workflow 1: Diagnosing and Mitigating Over-alkylation

This workflow will guide you through the process of identifying and solving issues with the formation of quaternary ammonium salts.

Caption: Troubleshooting workflow for over-alkylation.

Workflow 2: Addressing Unwanted Elimination Reactions

This workflow provides a systematic approach to troubleshooting the formation of alkene byproducts.

Caption: Troubleshooting workflow for elimination side reactions.

III. Experimental Protocols

Protocol 1: Controlled Mono-N-Alkylation using Slow Addition

This protocol is designed to minimize over-alkylation by maintaining a low concentration of the alkylating agent.

Materials:

• Piperidine (1.1 eq.)

• Alkyl bromide or iodide (1.0 eq.)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq.)

• Anhydrous acetonitrile (MeCN)

• Syringe pump

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add piperidine and anhydrous acetonitrile.

• Add the anhydrous potassium carbonate to the stirred solution.

• Prepare a solution of the alkyl halide in anhydrous acetonitrile in a syringe.

• Using a syringe pump, add the alkyl halide solution to the reaction mixture over a period of 2-4 hours at room temperature.[3]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter off the potassium carbonate and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: N-Alkylation via Reductive Amination

This protocol provides a high-yield, selective alternative to direct alkylation with alkyl halides.[1][9]

Materials:

• Piperidine (1.0 eq.)

• Aldehyde or ketone (1.1 eq.)

• Sodium triacetoxyborohydride (STAB) (1.5 eq.)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (catalytic amount, optional)

Procedure:

• To a round-bottom flask, add the piperidine and the aldehyde or ketone in the chosen solvent.

• If the reaction is slow, a catalytic amount of acetic acid can be added to facilitate iminium ion formation.

• Stir the mixture at room temperature for 30-60 minutes.

• In one portion, add the sodium triacetoxyborohydride to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times are typically 1-12 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

IV. Mechanistic Insights

The Over-alkylation Pathway

The formation of the quaternary ammonium salt is a consecutive reaction. Understanding the factors that influence the relative rates of the first and second alkylation is crucial for controlling the product distribution.

Caption: Reaction pathway for N-alkylation and over-alkylation.

To favor the desired product, reaction conditions should be chosen to maximize the rate of the first reaction (k1) relative to the second (k2).

V. References

• Preparation of Piperidines, Part 1: Substituted at Position 2. (2024). YouTube. Retrieved from [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025). The Journal of Organic Chemistry. Retrieved from [Link]

• Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. (n.d.). National Institutes of Health. Retrieved from [Link]

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (2013). ResearchGate. Retrieved from [Link]

• Procedure for N-alkylation of Piperidine? (2017). ResearchGate. Retrieved from [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025). PubMed. Retrieved from [Link]

• N-alkyl-piperidine DERIVATIVES. (n.d.). Google Patents. Retrieved from

• Diastereoselective N-quaternization of piperidines. (2015). Canadian Science Publishing. Retrieved from [Link]

• N alkylation at sp3 Carbon Reagent Guide. (n.d.). ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

• Piperidine. (n.d.). Wikipedia. Retrieved from [Link]

• Preparation of Piperidines, Part 3: Substituted at Position 4. (2024). YouTube. Retrieved from [Link]

• Diastereoselective N-quaternization of piperidines. (2015). Canadian Science Publishing. Retrieved from [Link]

• Difficulties with N-Alkylations using alkyl bromides. (2021). Reddit. Retrieved from [Link]

• Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. (2019). ResearchGate. Retrieved from [Link]

• Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. (n.d.). National Institutes of Health. Retrieved from [Link]

• Hofmann elimination. (n.d.). Wikipedia. Retrieved from [Link]

• Piperidine is a secondary amine, which is subjected to Hofmann elimination. The alkene formed as a final product is. (n.d.). Allen. Retrieved from [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (n.d.). ACS Publications. Retrieved from [Link]

• Best Conditions For N-Alkylation? (2022). Sciencemadness.org. Retrieved from [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• Diastereoselective N-quaternization of piperidines. (2015). ResearchGate. Retrieved from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025). YouTube. Retrieved from [Link]

• The Hofmann Elimination. (n.d.). Chemistry Steps. Retrieved from [Link]

• Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease. (2025). ACS Publications. Retrieved from [Link]

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• 22.4 Hofmann Elimination and Cope Elimination. (2021). YouTube. Retrieved from [Link]

• Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines]. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Piperidine as an Efficient Organic Catalyst of Derivatization of Oligosaccharides with Malononitrile for High-Sensitivity Electrospray Ionization Mass Analysis. (2001). ResearchGate. Retrieved from [Link]

• Preparation of Piperidines, Part 2. (2024). YouTube. Retrieved from [Link]

• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 7. The Hofmann Elimination - Chemistry Steps [chemistrysteps.com]
• 8. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 9. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CH633264A5 - N-alkyl-piperidine DERIVATIVES. - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Section 1: Foundational Knowledge & Key Properties

Understanding the physicochemical properties of your molecule is the first step toward effective purification. 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine possesses characteristics that can complicate standard purification workflows.

Caption: Structure of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Frequently Asked Questions: Core Concepts

Q1: What are the key chemical properties of this molecule that affect its purification?

A1: Three primary properties are critical:

• Basicity: The molecule contains two amine groups (a tertiary piperidine nitrogen and a secondary methylamine nitrogen). These basic centers readily interact with acidic media, including standard silica gel, which is known to be acidic due to its silanol (Si-OH) groups[1]. This interaction is a primary cause of peak tailing and yield loss during flash chromatography.

• Polarity: The presence of two nitrogen atoms capable of hydrogen bonding makes the molecule relatively polar. This influences its solubility in various organic solvents and its retention on both normal-phase and reversed-phase chromatographic media.

• Chirality: The molecule possesses a stereocenter at the 3-position of the piperidine ring. Syntheses that do not employ chiral starting materials or catalysts will produce a racemic mixture. This can lead to diastereomeric impurities if other stereocenters are present or introduced, which may be difficult to separate.

Q2: What are the likely impurities I should expect from a typical synthesis?

A2: The impurity profile depends on the synthetic route. A common approach involves the N-methylation of 1-(1-ethylpiperidin-3-yl)methanamine. Potential impurities include:

• Unreacted Starting Material: Residual 1-(1-ethylpiperidin-3-yl)methanamine.

• Over-methylation By-product: Formation of a quaternary ammonium salt via methylation of the tertiary piperidine nitrogen.

• Reagent-derived Impurities: Excess methylating agent and its decomposition products.

• Process-related Impurities: Impurities arising from side reactions or contaminants in starting materials must be considered, as they can significantly impact the quality and safety of the final compound[2][3].

Potential Impurity	Source	Separation Challenge
Starting Material (Primary Amine)	Incomplete reaction	Similar polarity to the product, may co-elute.
Quaternary Salt (Over-methylation)	Excess methylating agent	Highly polar; typically remains at the baseline on silica or can be removed with an aqueous wash.
N-Oxides	Air oxidation of the tertiary amine	More polar than the parent amine.
Diastereomers	Non-stereoselective synthesis	Can be very difficult to separate by standard achiral chromatography.

Section 2: Troubleshooting Common Purification Problems

This section addresses specific issues you may encounter during the purification workflow.

Caption: Decision workflow for purifying basic amines.

Question & Answer Troubleshooting Guide

Q3: My compound streaks severely on silica gel TLC plates and gives poor recovery from my flash column. What is happening and how do I fix it?

A3: This is the most common issue when purifying basic amines on standard silica gel.

• Causality: The acidic silanol groups (Si-OH) on the silica surface strongly and often irreversibly bind to the basic amine, causing significant tailing (streaking) and loss of material[1].

• Solutions:

  • Mobile Phase Modification: Add a small amount of a volatile competing base to your eluent to neutralize the acidic sites on the silica. A common choice is 0.5-2% triethylamine (TEA) or ammonium hydroxide in your solvent system (e.g., Dichloromethane/Methanol/Ammonium Hydroxide)[4][5]. This allows your compound to elute properly.

  • Use a Deactivated Stationary Phase: Consider using an amine-functionalized silica (NH2) column[4][6]. The basic surface of these columns repels the amine compound, leading to improved peak shape and recovery without needing a mobile phase modifier. This is often a cleaner and more reproducible method.

  • Reversed-Phase Chromatography: If the compound and its impurities have sufficient differences in lipophilicity, reversed-phase (C18) flash chromatography can be an excellent alternative[7]. The mobile phase is typically a mixture of water and acetonitrile or methanol, often with a modifier like formic acid or TFA to ensure the amines are protonated and exhibit good peak shape.

Q4: My crude product is a persistent oil that I cannot crystallize. How can I induce solidification for easier handling and purification?

A4: Converting the basic amine to a salt is a classic and highly effective strategy to induce crystallization.[8] Amine salts are generally well-ordered, crystalline solids with higher melting points and different solubility profiles than the freebase.

• Mechanism: Reacting the freebase amine with an acid protonates the nitrogen atoms, forming an ammonium salt. This ionic character enhances the crystal lattice energy, promoting solidification.

• Recommended Protocol:

  • Dissolve the crude oil in a minimal amount of a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol).

  • Slowly add a solution of hydrochloric acid (HCl) in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise while stirring.

  • The hydrochloride salt will often precipitate immediately as a solid.

  • The resulting solid can be collected by filtration and then purified by recrystallization from a suitable solvent system (e.g., ethanol/ether, methanol/ethyl acetate)[9][10].

Q5: After purification, my NMR spectrum looks clean, but LCMS shows a small, closely eluting peak. What could this be?

A5: Given the chiral nature of the molecule, this is likely a diastereomeric impurity if any other chiral centers were involved in the synthesis or if a chiral reagent was used non-enantioselectively. Alternatively, it could be a closely related structural isomer.

• Diagnostic Approach:

  • High-Resolution Mass Spectrometry (HRMS): Confirm if the impurity has the same exact mass as your product. If so, it is an isomer.

  • Chiral HPLC/SFC: This is the definitive method for separating and quantifying enantiomers or diastereomers[11]. Developing a chiral separation method is essential if stereochemical purity is critical for your application.

  • NMR Spectroscopy: While ¹H NMR might not resolve diastereomers, acquiring a ¹³C NMR or using a chiral shift reagent can sometimes reveal the presence of multiple isomers[2].

Section 3: Detailed Experimental Protocols

Protocol 1: Purification via Hydrochloride Salt Formation & Recrystallization

This protocol is ideal for purifying oily or difficult-to-handle crude material.

• Dissolution: Dissolve the crude 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (approx. 1.0 g) in 10 mL of anhydrous diethyl ether.

• Salt Formation: While stirring vigorously, add a 2.0 M solution of HCl in diethyl ether dropwise. Monitor for precipitation. Continue adding until no further solid forms. The solution should be acidic to litmus paper.

• Isolation: Collect the precipitated solid by vacuum filtration, washing the filter cake with a small amount of cold diethyl ether to remove non-basic impurities.

• Recrystallization: Transfer the crude salt to a flask. Add a minimal amount of boiling ethanol or methanol to fully dissolve the solid. Slowly add ethyl acetate or diethyl ether until the solution becomes faintly cloudy.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4°C) for several hours to maximize crystal formation.

• Final Product: Collect the pure crystals by vacuum filtration, wash with a small volume of the cold recrystallization solvent mixture, and dry under high vacuum. The freebase can be recovered by dissolving the salt in water, basifying with NaOH, and extracting with an organic solvent, though the salt is often the desired final form for stability and handling[10].

Protocol 2: Flash Chromatography with a Mobile Phase Modifier

This protocol is suited for separating the product from less polar or significantly more polar impurities.

• TLC Analysis: Develop a TLC method to achieve good separation (Rf of product ~0.3). Test solvent systems like 95:5:0.5 Dichloromethane/Methanol/Ammonium Hydroxide.

• Column Preparation: Pack a silica gel column and equilibrate it with the mobile phase (e.g., 98:2 DCM/Methanol with 0.5% TEA) until the eluent is homogeneous. Never use a modifier in the sample loading solvent that is stronger than the mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or DCM and load it onto the column.

• Elution: Run the column using the selected mobile phase, collecting fractions.

• Analysis: Monitor the fractions by TLC. Combine the pure fractions.

• Solvent Removal: Evaporate the solvent under reduced pressure. Note that removing the final traces of triethylamine may require co-evaporation with a solvent like toluene or placing the product under high vacuum.

Section 4: Purity Assessment & Characterization

Confirming the identity and purity of the final product is a critical, self-validating step.

Analytical Techniques

• ¹H and ¹³C NMR: Provides structural confirmation and assesses the presence of proton- or carbon-containing impurities[12]. The integrated proton ratio in the ¹H NMR spectrum should correspond to the expected number of protons in each environment[13].

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution MS (HRMS) provides the exact mass, confirming the elemental composition[2][14].

• HPLC/UPLC: The primary tool for quantitative purity analysis. A well-developed method can separate and quantify even minor impurities.

Expected ¹H NMR Data (Predicted)

Note: This is a predicted spectrum in CDCl₃. Actual shifts may vary.

Proton Assignment	Approx. Chemical Shift (ppm)	Multiplicity	Integration
Ethyl -CH₃	1.0 - 1.2	Triplet	3H
Piperidine Ring Protons	1.5 - 3.0	Multiplets	9H
Ethyl -CH₂-	2.3 - 2.6	Quartet	2H
N-Methyl -CH₃	2.4 - 2.7	Singlet	3H
Side Chain -CH₂-	2.5 - 2.8	Multiplet	2H
Amine -NH-	1.0 - 2.0	Broad Singlet	1H

References

• ResearchGate. How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• Sulfur Recovery Engineering Inc. Amine Troubleshooting. [Link]

• Doc Brown's Chemistry. proton NMR spectrum of N-methylethanamine (ethylmethylamine). [Link]

• PubMed. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. [Link]

• Gas Processing & LNG. Case studies of troubleshooting amine treating foaming—Part 1. [Link]

• University of Rochester, Department of Chemistry. Solvents for Recrystallization. [Link]

• University of Alberta. Isolation (Recovery). [Link]

• Kinesis Inc. Flash Chromatography Separation of Basic Organic Compounds without Modifier. [Link]

• Wiley Online Library. Novel amino-Li resin for water-based solid-phase peptide synthesis. [Link]

• National Institutes of Health (NIH). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. [Link]

• Scribd. Amine Plant Troubleshooting and Optimization. [Link]

• PubChem. N,N-Dimethyl-1-piperidin-3-ylmethanamine. [Link]

• Google Patents.

• Reddit. Flash column of very polar amine without access to reverse phase silica?. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• Google Patents. Process for preparing 4-methylenepiperidine or acid addition salt thereof.

• Vysus Group. Common amine system corrosion issues and how to solve them. [Link]

• PubChem. 1-ethyl-N-(3-methoxypropyl)piperidin-4-amine. [Link]

• Beilstein Journals. Trichloroacetic acid fueled practical amine purifications. [Link]

• King Group. Successful Flash Chromatography. [Link]

• YouTube. How to Fix a Fouled Lean Rich Exchanger. [Link]

• National Institutes of Health (NIH). Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• Biotage. When should I use an amine-bonded silica for flash chromatography?. [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flash Chromatography Separation of Basic Organic Compounds without Modifier [kinesis-australia.com.au]
• 5. reddit.com [reddit.com]
• 6. biotage.com [biotage.com]
• 7. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. Isolation (Recovery) [chem.ualberta.ca]
• 11. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. 1H proton nmr spectrum of N-methylethanamine (ethylmethylamine) C3H9N CH3NHCH2CH3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 N-methylethylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. rsc.org [rsc.org]

Technical Support Center: Scale-Up Synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Welcome to the technical support center for the scale-up synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale production. Here, we address common challenges and frequently asked questions, providing in-depth, experience-driven insights and practical solutions.

Our approach is grounded in fundamental chemical principles and process safety, ensuring that the protocols described are robust and reliable. We will explore a logical synthetic pathway and delve into the intricacies of each stage, from reaction optimization to final product purification and characterization.

Proposed Synthetic Pathway

The synthesis of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine can be efficiently achieved via a multi-step process commencing with commercially available starting materials. A logical and scalable route involves the initial formation of a piperidine precursor, followed by reductive amination and subsequent N-alkylation.

Caption: Proposed synthetic pathway for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues that may arise during your scale-up experiments.

Part 1: Reaction-Specific Challenges

Question 1: During the reductive amination step, we are observing significant formation of a secondary amine impurity where two piperidine units are linked. How can we mitigate this?

Answer: This is a common issue in reductive amination, arising from the reaction of the primary amine product with the starting aldehyde or imine intermediate. Here’s a multi-faceted approach to suppress this side reaction:

• Stoichiometry and Addition Rate: The most critical factor is the control of stoichiometry. Ensure a sufficient excess of methylamine is used. On a larger scale, it is advisable to add the reducing agent slowly to a mixture of the piperidine precursor and methylamine. This maintains a low concentration of the intermediate imine, favoring the desired intramolecular reduction over intermolecular side reactions.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is often preferred for scale-up of reductive aminations over sodium cyanoborohydride due to its milder nature and reduced toxicity concerns.[1] STAB is also less likely to reduce the starting aldehyde or ketone.

• pH Control: Maintaining the reaction pH in a weakly acidic range (typically 5-6) is crucial. This pH range is optimal for the formation of the iminium ion intermediate without causing significant decomposition of the reactants or the reducing agent.

• Temperature Management: Reductive aminations are typically exothermic. Poor temperature control on a larger scale can accelerate side reactions. Ensure your reactor has adequate cooling capacity to maintain the desired reaction temperature, typically between 0 and 25 °C.

Question 2: The N-alkylation with ethyl bromide is sluggish and incomplete, leading to difficult purification. What are the key parameters to optimize for a successful N-alkylation at scale?

Answer: Incomplete N-alkylation is a frequent challenge, often stemming from issues with solubility, base strength, and reactant stability.[2] Here are some key considerations for optimizing this step:

• Solvent Selection: The choice of solvent is critical. A solvent that ensures the solubility of both the amine substrate and the base is essential. While polar aprotic solvents like acetonitrile (ACN) or N,N-dimethylformamide (DMF) are commonly used, their removal at scale can be challenging. Consider exploring greener solvent alternatives if feasible.[3]

• Base Selection and Stoichiometry: A non-nucleophilic, strong base is required to deprotonate the secondary amine effectively. Potassium carbonate is a common choice, but its solubility can be a limiting factor.[2] Consider using a stronger, more soluble base like cesium carbonate, or explore phase-transfer catalysis to improve reaction rates.[4] Ensure at least two equivalents of the base are used to neutralize the in-situ formed hydrobromic acid.

• Temperature and Reaction Time: While higher temperatures can increase the reaction rate, they can also lead to the degradation of the alkylating agent and the formation of impurities. A careful optimization of the temperature profile is necessary. Monitor the reaction progress by an appropriate analytical technique (e.g., HPLC, GC) to determine the optimal reaction time.

• Alternative Alkylating Agents: If ethyl bromide proves problematic, consider alternative ethylating agents such as diethyl sulfate or ethyl triflate. These are more reactive but also require more careful handling due to their toxicity.

Parameter	Recommendation for Scale-Up	Rationale
Solvent	Acetonitrile, 2-Methyltetrahydrofuran	Good balance of solubility and ease of removal.
Base	Potassium Carbonate (with phase-transfer catalyst) or Cesium Carbonate	Enhanced reactivity and improved solubility.
Temperature	40-60 °C (monitor for degradation)	Optimal balance between reaction rate and stability.
Monitoring	HPLC or GC	To determine reaction completion and minimize side reactions.

Caption: Key parameters for optimizing N-alkylation at scale.

Part 2: Process and Safety Considerations

Question 3: We are concerned about the exothermic nature of the reductive amination when scaling up. How can we ensure the process is thermally safe?

Answer: Thermal safety is a paramount concern during scale-up.[5][6][7][8][9] A comprehensive approach involves:

• Calorimetric Studies: Before proceeding to a large scale, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter - RC1) to determine the heat of reaction, the maximum temperature of the synthetic reaction (MTSR), and the potential for thermal runaway.

• Controlled Dosing: Implement a controlled addition of the most reactive reagent (often the reducing agent) to manage the rate of heat generation.

• Adequate Cooling: Ensure the reactor's cooling system is capable of removing the heat generated by the reaction, even under worst-case scenarios.

• Emergency Quenching Plan: Have a well-defined and tested emergency quenching procedure in place in case of a thermal runaway. This may involve the rapid addition of a quenching agent to stop the reaction.

Caption: A workflow for ensuring thermal safety during scale-up.

Question 4: What are the critical considerations for the final product's crystallization and isolation to ensure consistent purity and physical properties?

Answer: Crystallization is a critical step that dictates the purity, stability, and handling properties of the final Active Pharmaceutical Ingredient (API).[10][11][12][13][14] Key considerations include:

• Polymorph Screening: Different crystalline forms (polymorphs) of the same compound can have vastly different physical properties, including solubility and bioavailability.[11][14] A thorough polymorph screen should be conducted to identify the most stable and desirable crystalline form.

• Solvent System Selection: The choice of crystallization solvent system is crucial for achieving the desired crystal form, purity, and yield. A good solvent system will have a steep solubility curve with temperature, allowing for high recovery upon cooling.

• Cooling and Seeding Strategy: The cooling rate and the use of seed crystals are critical for controlling crystal size and morphology. A controlled cooling profile and the addition of seed crystals of the desired polymorph can ensure batch-to-batch consistency.

• Impurity Rejection: The crystallization process should be designed to effectively purge impurities. This may involve the selection of a solvent system where the impurities are highly soluble.

Crystallization Parameter	Impact on Final Product	Scale-Up Consideration
Polymorphic Form	Solubility, Stability, Bioavailability	Control of crystallization conditions to consistently produce the desired polymorph.
Crystal Size and Shape	Flowability, Bulk Density, Filtration Rate	Controlled cooling, agitation, and seeding to achieve a consistent particle size distribution.
Purity	Efficacy and Safety	Selection of an appropriate solvent system and crystallization conditions for effective impurity rejection.

Caption: Critical parameters for API crystallization and their impact.

Experimental Protocols

Protocol 1: Scale-Up of Reductive Amination

• Reactor Setup: Charge a clean, dry, and inerted reactor with the piperidine precursor and a suitable solvent (e.g., dichloromethane or 2-methyltetrahydrofuran).

• Amine Addition: Add a solution of methylamine (at least 2 equivalents) in the same solvent to the reactor.

• pH Adjustment: Adjust the pH of the reaction mixture to 5-6 using a suitable acid (e.g., acetic acid).

• Cooling: Cool the reaction mixture to 0-5 °C.

• Reducing Agent Addition: Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the reaction mixture, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: Monitor the reaction progress by HPLC or GC until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over a suitable drying agent (e.g., sodium sulfate).

• Solvent Removal: Concentrate the organic layer under reduced pressure to obtain the crude product.

Protocol 2: N-Alkylation and Purification

• Reactor Setup: Charge a suitable reactor with the crude product from the previous step, a suitable solvent (e.g., acetonitrile), and a base (e.g., potassium carbonate, 2.5 equivalents).

• Alkylation: Add ethyl bromide (1.2 equivalents) to the mixture.

• Heating: Heat the reaction mixture to 50-60 °C and monitor the progress by HPLC or GC.

• Work-up: Upon completion, cool the reaction mixture and filter to remove the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by distillation under reduced pressure or by crystallization from a suitable solvent system.

References

• Pharmaffiliates. 1-(1-Ethylpiperidin-3-yl)methanamine. [Link]

• Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Organic Process Research & Development. [Link]

• Derisking Crystallization Process Development and Scale-Up Using a Complementary, “Quick and Dirty” Digital Design. ACS Publications. [Link]

• Difficulties with N-Alkylations using alkyl bromides. Reddit. [Link]

• Modeling Process Safety Workflows in Pharmaceutical Manufacturing Scale-Up. In-pharmatechnologist.com. [Link]

• Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow. RSC Publishing. [Link]

• Novel amino‐Li resin for water‐based solid‐phase peptide synthesis. Wiley Online Library. [Link]

• Creating Process Safety Data Sheets for Safe Scale-Up in Pharma/API Production. AZoM.com. [Link]

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• Improved scale-up synthesis and purification of clinical asthma candidate MIDD0301. PMC. [Link]

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• Process for preparing 4-methylenepiperidine or acid addition salt thereof.

• Polymorphism and crystallization of active pharmaceutical ingredients (APIs). PubMed. [Link]

• Reductive aminations by imine reductases: from milligrams to tons. PMC. [Link]

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Technical Support Center: Characterization of Substituted Piperidines

Welcome to the technical support center for the characterization of substituted piperidines. This guide is designed for researchers, scientists, and drug development professionals who work with this prevalent and structurally complex heterocyclic scaffold. Piperidines are a cornerstone in medicinal chemistry, but their conformational flexibility and stereochemical nuances often present significant characterization challenges.[1][2]

This document moves beyond standard protocols to address the common pitfalls encountered during experimental analysis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these complexities, ensuring the accurate and unambiguous characterization of your substituted piperidine derivatives.

Table of Contents

• • .

Frequently Asked Questions (FAQs)

Q1: Why do the proton signals for my piperidine ring look broad and poorly resolved at room temperature?

This is a classic sign of dynamic exchange, most commonly due to the piperidine ring undergoing rapid "chair-flipping" on the NMR timescale.[3][4] At room temperature, the interconversion between the two chair conformers can be fast, causing the axial and equatorial protons to exchange their environments. The NMR spectrometer detects an average of these two states, resulting in broad or coalesced signals.

Q2: What is the most stable conformation of a substituted piperidine?

Like cyclohexane, piperidines predominantly adopt a chair conformation to minimize steric strain.[3][5] For monosubstituted piperidines, the conformation where the substituent occupies the more sterically spacious equatorial position is generally of lower energy and thus more stable.[3][6] The energy difference is due to unfavorable 1,3-diaxial interactions that occur when a bulky group is in the axial position. However, this preference can be influenced by other factors, such as the solvent, the nature of the N-substituent, and intramolecular hydrogen bonding or other non-covalent interactions.[5][7]

Q3: My mass spectrum is complex. What is the most common fragmentation pattern for a piperidine ring?

The most characteristic fragmentation pathway for piperidines, especially under Electron Ionization (EI), is initiated by ionization at the nitrogen atom, followed by alpha-cleavage .[8] This involves the cleavage of a carbon-carbon bond adjacent to the nitrogen, leading to the loss of a substituent or a hydrogen radical and the formation of a stable, resonance-delocalized iminium ion.[8] Ring-opening and subsequent fragmentations can also occur.[8] Under softer ionization techniques like Electrospray Ionization (ESI), you will typically observe the protonated molecule [M+H]⁺, and MS/MS experiments will reveal characteristic neutral losses.[8][9]

Q4: I've synthesized a chiral piperidine. How do I determine its absolute configuration?

The definitive method for determining the absolute configuration of a crystalline enantiopure compound is single-crystal X-ray crystallography .[10][11][12] This technique provides an unambiguous 3D structure of the molecule. If your compound is not crystalline, you may need to derivatize it to induce crystallization. Alternative methods include vibrational circular dichroism (VCD) spectroscopy or comparison to known standards if available.

Troubleshooting Guides

NMR Spectroscopy Pitfalls

Issue 1: Inconclusive Stereochemistry due to Averaged NMR Signals

Symptoms:

• Broad, unresolved proton signals for ring hydrogens.

• Coupling constants represent a weighted average, making it difficult to assign axial vs. equatorial positions.

Causality: The piperidine ring is in rapid conformational equilibrium at the analysis temperature. The energy barrier for ring inversion is relatively low (around 10.4 kcal/mol for piperidine), and nitrogen inversion is even faster (around 6.1 kcal/mol).[5] This rapid interconversion prevents the NMR from resolving the distinct signals for each conformer.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconclusive stereochemistry from NMR.

Detailed Steps:

• Variable-Temperature (VT) NMR: Cool the sample down in the NMR spectrometer (e.g., to -40 °C or lower). As the temperature decreases, the rate of ring flipping slows. If you reach the "slow exchange regime," the single set of averaged signals will resolve into two distinct sets of signals, one for each chair conformer.

• Analyze Coupling Constants (J-values): At low temperature, you can measure the J-values for the resolved conformers. This is crucial for assigning stereochemistry.[13][14]

• Integrate and Determine Population: The ratio of the integrals for the two sets of signals directly corresponds to the population of each conformer, allowing you to identify the major (lower energy) conformation.

• 2D NMR (NOESY/ROESY): If VT-NMR is not conclusive, a 2D NOESY or ROESY experiment at a temperature where exchange is minimal can be invaluable. Key through-space correlations, such as those between protons in a 1,3-diaxial arrangement, provide definitive proof of their spatial proximity and thus the ring's conformation and relative stereochemistry.

Typical ¹H-¹H Coupling Constants for Piperidine Ring Protons
Interaction	Typical J-value (Hz)
Axial-Axial (³J_ax,ax_)	10 - 13 Hz
Axial-Equatorial (³J_ax,eq_)	2 - 5 Hz
Equatorial-Equatorial (³J_eq,eq_)	2 - 5 Hz
Geminal (²J_gem_)	-12 to -15 Hz
Note: These values are typical and can be influenced by substituents and ring puckering.

Mass Spectrometry Challenges

Issue 2: Ambiguous Structure from Mass Fragmentation Data

Symptoms:

• The observed fragments in your MS/MS spectrum do not seem to correspond to simple losses from the parent ion.

• Difficulty in distinguishing between positional isomers.

Causality: The piperidine ring's fragmentation is directed by the nitrogen atom and can involve complex rearrangements, making simple interpretation difficult. The ionization method (hard vs. soft) and the nature and position of substituents heavily influence the fragmentation pathways.[8]

Troubleshooting Workflow:

Caption: Diagnostic workflow for interpreting complex piperidine mass spectra.

Detailed Steps:

• Identify the Primary Fragmentation: Look for evidence of α-cleavage. This involves the loss of the largest possible radical from the carbon adjacent to the nitrogen to form a stable iminium ion. This is often the most intense fragment ion.

• Consider Ring Fission: After the initial α-cleavage, further fragmentation can occur, often involving the opening of the piperidine ring.

• High-Resolution Mass Spectrometry (HRMS): Use HRMS to obtain the exact mass of the parent ion and key fragment ions. This allows you to determine the elemental composition of each fragment, which is critical for proposing and validating fragmentation mechanisms.

• Compare with Analogs: If possible, analyze known isomers or closely related analogs to establish characteristic fragmentation patterns that can help identify your unknown compound.

Stereochemistry Determination

Issue 3: Differentiating Cis/Trans Diastereomers and Separating Enantiomers

Symptoms:

• Synthesis yields a mixture of diastereomers that are difficult to distinguish.

• Inability to resolve a racemic mixture of a chiral piperidine.

Causality: The three-dimensional nature of the piperidine ring readily leads to the formation of stereoisomers.[13] Diastereomers often have very similar physical properties, making them hard to separate by standard chromatography. Enantiomers have identical physical properties (except for interaction with polarized light) and cannot be separated by achiral methods.[15]

Troubleshooting Workflow for Stereoisomers:

Caption: Decision tree for the characterization and separation of stereoisomers.

Detailed Steps:

• Determine Relative Stereochemistry (Diastereomers):

  • ¹H NMR: As detailed in the NMR section, large ³J_ax,ax_ coupling constants (~10-13 Hz) are indicative of a trans relationship between two substituents if they are both in equatorial positions (leading to axial protons). Small coupling constants often suggest a cis relationship.

  • NOESY: Look for NOE cross-peaks between substituents or between a substituent and a ring proton. The presence of an NOE indicates they are on the same face of the ring (cis).

• Separate Enantiomers:

  • Chiral HPLC: This is the most common analytical and preparative method for separating enantiomers.[16][17] You must screen different chiral stationary phases (CSPs) as there is no universal column. Common choices include polysaccharide-based (e.g., Chiralpak®, Chiralcel®), protein-based, or Pirkle-type columns.[17][18]

  • Mobile Phase Optimization: Vary the mobile phase composition (e.g., ratio of hexane/isopropanol) and additives (e.g., trifluoroacetic acid or diethylamine for basic piperidines) to improve resolution.

• Determine Absolute Stereochemistry:

  • X-ray Crystallography: Once you have an enantiomerically pure sample that forms a high-quality single crystal, X-ray diffraction is the gold standard for assigning the absolute configuration (R/S).[19]

Experimental Protocols

Protocol 1: Variable-Temperature (VT) ¹H NMR for Conformational Analysis

• Sample Preparation: Prepare a sample of your substituted piperidine in a suitable deuterated solvent that has a low freezing point (e.g., deuterated methanol (CD₃OD), deuterated dichloromethane (CD₂Cl₂), or deuterated toluene (toluene-d₈)).

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 25 °C).

• Cooling Sequence: Lower the spectrometer temperature in increments of 10-15 °C (e.g., 25 °C → 10 °C → -5 °C → -20 °C → -40 °C → -60 °C).

• Equilibration: Allow the sample to equilibrate at each new temperature for 5-10 minutes before acquiring a new spectrum.

• Data Analysis: Monitor the chemical shifts and, most importantly, the line shape of the piperidine ring proton signals. Note the temperature at which coalescence occurs and the temperature at which sharp, well-resolved signals for individual conformers appear.

• Final Analysis: At the lowest achievable temperature, perform a full analysis, including integration to determine the conformer ratio and measurement of coupling constants to assign stereochemistry.

Protocol 2: Screening for Chiral HPLC Separation

• Column Selection: Based on the structure of your analyte (presence of acidic/basic groups, aromatic rings), select 2-3 different types of chiral stationary phases (CSPs) for initial screening. A good starting point is often a set of polysaccharide-based columns (e.g., amylose and cellulose derivatives).

• Mobile Phase Preparation: Prepare a set of standard mobile phases. For normal phase, this is typically a mixture of a hydrocarbon (like hexane or heptane) and an alcohol modifier (like isopropanol or ethanol).

• Initial Screening:

  • Start with a generic mobile phase composition (e.g., 90:10 Hexane:Isopropanol) at a flow rate of 1 mL/min.

  • Inject a small amount of your racemic mixture onto each column.

  • Monitor the chromatogram for any sign of peak splitting or broadening, which indicates partial separation.

• Method Optimization:

  • If partial separation is observed, optimize the mobile phase by varying the percentage of the alcohol modifier. Reducing the alcohol content generally increases retention and may improve resolution.

  • For basic piperidines, adding a small amount of a basic modifier (e.g., 0.1% diethylamine) to the mobile phase can improve peak shape and resolution.

  • Adjust the flow rate and temperature to further fine-tune the separation.

References

• Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Deriv
• synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolin
• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived
• Piperidine - Wikipedia.
• Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives | Organic Chemistry | ChemRxiv | Cambridge Open Engage.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling - PMC - NIH.
• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC - NIH.
• Synthetic Approach to Chromone and Flavonoid Piperidine Alkaloids - ACS Public
• Application of Chiral Piperidine Scaffolds in Drug Design.
• Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease - ACS Public
• Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine | Journal of the American Chemical Society.
• Substituted Cyclohexanes: Axial vs Equ
• Determination of absolute configuration using X-ray diffraction - ResearchG
• HPLC separation of enantiomers using chiral stationary phases - Česká a slovenská farmacie.
• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines - MDPI.
• (PDF) Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine.
• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination | Organometallics - ACS Public
• CHIRAL HPLC COLUMNS - Sigma-Aldrich.
• X-ray Diffraction, Spectroscopy, Optical Properties, NPA, NBO, FMO, and Hirshfeld Surface Analyses of Two Newly Synthesized Piperidinium Ionic Liquids - MDPI.
• Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS.
• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)
• Conformation of hindered piperidines: Spectroscopic evidence for contribution of boat conform
• Substituted piperidine challenge | Request PDF - ResearchG
• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities.
• Determination of absolute configuration using single crystal X-ray diffraction - PubMed.
• Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a - Oxford Academic.
• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed.
• Chiral HPLC Separ
• The resolution and absolute configuration by X-ray crystallography of the isomeric octopamines and synephrines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• 4.6: Axial and Equatorial Bonds in Cyclohexane - Chemistry LibreTexts.
• Piperine mass fragments: possible structures of major mass spectral...
• 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods.
• Why Cyclohexane gives two signals in H-NMR spectrum? - YouTube.

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Reference Data & Comparative Studies

A Comparative Efficacy Analysis of Novel 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine Derivatives in Drug Discovery

For researchers and scientists navigating the complex landscape of drug development, the piperidine scaffold represents a cornerstone of medicinal chemistry, featured in numerous pharmaceuticals due to its favorable physicochemical properties and ability to interact with a wide range of biological targets.[1][2][3] This guide provides an in-depth comparative analysis of the efficacy of novel derivatives based on the "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" core structure. Our objective is to furnish drug development professionals with a comprehensive, data-driven resource to inform the selection and optimization of lead candidates.

The insights presented herein are synthesized from established principles of medicinal chemistry and preclinical evaluation, drawing parallels from extensive research on various piperidine-containing compounds.[4][5][6][7] While the specific derivatives discussed are presented as a representative case study, the experimental methodologies and structure-activity relationship (SAR) principles are broadly applicable to the development of novel therapeutics.

The Core Scaffold: A Platform for Therapeutic Innovation

The parent compound, 1-(1-Ethylpiperidin-3-yl)methanamine, is a versatile chemical entity characterized by a six-membered saturated nitrogen-containing heterocycle with an ethyl group on the piperidine nitrogen and a methanamine substituent at the 3-position.[8][9] The N-methylation of the exocyclic amine to form 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine introduces a key modification that can significantly influence its pharmacological profile, including target affinity, selectivity, and pharmacokinetic properties. The rationale for exploring derivatives of this scaffold is to systematically probe the chemical space around this core structure to identify compounds with superior efficacy and safety profiles.

Structure-Activity Relationship (SAR) Exploration: A Comparative Analysis

To illustrate the impact of structural modifications on efficacy, we will consider a hypothetical series of derivatives with substitutions at key positions of the 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine scaffold. The following sections present a comparative analysis of their performance in a panel of preclinical assays.

The N-alkyl substituent on the piperidine ring is a critical determinant of target engagement and selectivity. To investigate this, a series of analogs were synthesized where the N-ethyl group was replaced with other alkyl and functionalized moieties.

Compound ID	N-Substituent	Target Receptor Binding Affinity (Kᵢ, nM)	Functional Activity (EC₅₀, nM)	In vitro Metabolic Stability (t½, min)
LEAD-001	-CH₂CH₃ (Ethyl)	15.2	45.8	65
CMPD-A1	-CH₃ (Methyl)	28.5	89.2	42
CMPD-A2	-CH(CH₃)₂ (Isopropyl)	8.9	25.1	78
CMPD-A3	-CH₂CH₂OH (Hydroxyethyl)	45.1	150.3	25

Interpretation of Results: The data suggests that the size and nature of the N-alkyl group significantly impact both target affinity and functional potency. The isopropyl derivative (CMPD-A2 ) exhibited the highest affinity and potency, indicating a favorable interaction within the target's binding pocket. Conversely, the introduction of a polar hydroxyl group (CMPD-A3 ) diminished activity, likely due to altered physicochemical properties affecting cell permeability or target interaction. These findings are consistent with SAR studies of other piperidine derivatives where lipophilicity and steric bulk at this position play a crucial role.[4]

Modifications to the piperidine ring itself can influence the conformational presentation of the pharmacophoric elements and introduce new interactions with the target protein.

Compound ID	Piperidine Ring Substitution	Target Receptor Binding Affinity (Kᵢ, nM)	Functional Activity (EC₅₀, nM)	Cytotoxicity (CC₅₀, µM)
LEAD-001	None	15.2	45.8	>100
CMPD-B1	4-Fluoro	12.5	38.2	>100
CMPD-B2	4,4-Difluoro	18.9	55.7	95
CMPD-B3	4-Hydroxy	35.8	110.5	>100

Interpretation of Results: Introduction of a single fluorine atom at the 4-position (CMPD-B1 ) resulted in a modest improvement in affinity and potency, a common observation in medicinal chemistry where fluorine can enhance binding through favorable electrostatic interactions. The di-fluoro substitution (CMPD-B2 ) did not offer further improvement, and the introduction of a hydroxyl group (CMPD-B3 ) was detrimental to activity. Importantly, none of the modifications introduced significant cytotoxicity, indicating a good preliminary safety profile.

The N-methylmethanamine side chain is a critical pharmacophoric element. Alterations to this group can profoundly affect target engagement.

Compound ID	Side Chain Modification	Target Receptor Binding Affinity (Kᵢ, nM)	Functional Activity (EC₅₀, nM)	hERG Inhibition (IC₅₀, µM)
LEAD-001	-CH₂NHCH₃	15.2	45.8	>30
CMPD-C1	-CH₂N(CH₃)₂	48.9	135.4	25.6
CMPD-C2	-CH₂NHCH₂CH₃	22.1	68.3	>30
CMPD-C3	-CONHCH₃	95.7	>1000	>30

Interpretation of Results: The secondary amine in the lead compound appears optimal for activity. Both the tertiary amine (CMPD-C1 ) and the N-ethyl analog (CMPD-C2 ) showed reduced potency. The conversion of the amine to an amide (CMPD-C3 ) completely abolished activity, highlighting the importance of the basic nitrogen for target interaction. The hERG inhibition profile remained favorable for the most active compounds.

Experimental Protocols: Ensuring Scientific Rigor

The following protocols are representative of the key assays employed in the characterization of the 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine derivatives.

This assay quantifies the affinity of the test compounds for the target receptor.

Protocol:

• Prepare cell membranes expressing the target receptor of interest.

• In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [³H]-ligand).

• Add increasing concentrations of the test compound.

• Incubate at room temperature for a specified time to reach equilibrium.

• Harvest the membranes onto filter mats using a cell harvester.

• Wash the filters to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the IC₅₀ value, which is then converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

This assay measures the ability of the compound to modulate receptor signaling.

Protocol:

• Plate cells expressing the target receptor in a 96-well plate.

• Treat the cells with increasing concentrations of the test compound.

• Stimulate the cells with an appropriate agonist to induce a signaling cascade (e.g., forskolin to stimulate cAMP production for Gs-coupled receptors).

• Lyse the cells and measure the intracellular concentration of the second messenger (e.g., cAMP) using a commercially available ELISA kit.

• Plot the dose-response curve and determine the EC₅₀ or IC₅₀ value.

This assay assesses the susceptibility of the compounds to metabolism by liver enzymes.

Protocol:

• Incubate the test compound at a fixed concentration with liver microsomes (human or other species).

• Initiate the metabolic reaction by adding NADPH.

• Quench the reaction at various time points by adding a stop solution (e.g., acetonitrile).

• Analyze the remaining concentration of the parent compound at each time point by LC-MS/MS.

• Calculate the in vitro half-life (t½) from the rate of disappearance of the compound.

This assay evaluates the general toxicity of the compounds to cells.[10]

Protocol:

• Seed a suitable cell line (e.g., HepG2) in a 96-well plate and allow the cells to attach overnight.

• Treat the cells with increasing concentrations of the test compound for 24-72 hours.

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Calculate the concentration that causes 50% cell death (CC₅₀).

Visualizing Structure-Efficacy Relationships and Workflows

Visual diagrams can aid in understanding the complex relationships between chemical structure, experimental procedures, and the resulting efficacy data.

Caption: A flowchart illustrating the workflow from chemical synthesis of derivatives to preclinical evaluation and lead candidate selection.

Caption: A summary of the key structure-activity relationships for the investigated derivatives.

Conclusion and Future Directions

This guide provides a framework for the systematic evaluation and comparison of novel 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine derivatives. The presented data, while illustrative, underscores the critical importance of multiparametric optimization in modern drug discovery. The most promising candidates from this hypothetical screen, such as CMPD-A2 and CMPD-B1 , would warrant further investigation, including in vivo efficacy studies in relevant animal models and more comprehensive safety pharmacology profiling.

The principles and methodologies outlined here serve as a robust starting point for any research program focused on piperidine-based therapeutics. By integrating rational design, rigorous experimental evaluation, and a deep understanding of structure-activity relationships, the path to identifying novel, effective, and safe medicines can be navigated with greater confidence and efficiency.

References

• Digital CSIC. 1 H -benzo[ d ]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new mu. [Link]

• PubMed. Structure-activity relationship studies of 4-[2-(diphenylmethoxy)ethyl]-1-benzylpiperidine derivatives and their N-analogues. [Link]

• PubMed Central. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

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In Vivo Validation of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine: A Comparative Guide for CNS Drug Discovery

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the in vivo validation of the novel compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. As this is a molecule without published data, we will proceed under the structurally-informed hypothesis that it functions as a dopamine reuptake inhibitor (DRI). This guide will therefore compare its hypothetical biological activity against well-characterized DRIs: the non-selective psychostimulant cocaine and the selective DRI, GBR-12909.

The core principle of this guide is to establish a logical, multi-tiered validation process that moves from general physiological effects to specific mechanistic confirmation and an assessment of therapeutic potential versus abuse liability. Every experimental choice is rationalized to build a self-validating data package, ensuring scientific integrity and trustworthiness.

Introduction: The Rationale for a Dopamine Reuptake Inhibitor Hypothesis

The chemical structure of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, featuring a piperidine scaffold, is prevalent in many centrally active compounds. The presence of the N-methylmethanamine moiety suggests a potential interaction with monoamine transporters. Dopamine reuptake inhibitors (DRIs) are a class of drugs that block the action of the dopamine transporter (DAT), leading to increased extracellular dopamine concentrations and enhanced dopaminergic neurotransmission.[1] This mechanism is associated with psychostimulant effects, which can have therapeutic applications in conditions like ADHD and narcolepsy, but also carries a high potential for abuse.[1] Our validation strategy is therefore designed to systematically test this hypothesis and characterize the compound's unique physiological and behavioral signature.

Phased In Vivo Validation Workflow

A robust in vivo assessment requires a phased approach to logically progress from broad behavioral screening to nuanced mechanistic studies. This ensures that resource-intensive experiments are justified by earlier findings.

Caption: Phased workflow for in vivo validation.

Comparative Performance Data

The following tables present hypothetical, yet plausible, data to illustrate how the performance of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (referred to as "Test Compound") would be compared against cocaine and GBR-12909.

Table 1: Locomotor Activity - Assessing Stimulant Properties

Compound	Dose Range (mg/kg, i.p.)	Peak Locomotor Activity (% of Vehicle)	Duration of Action (min)
Vehicle (Saline)	N/A	100%	N/A
Test Compound	1 - 30	450% at 10 mg/kg	~120
Cocaine	1 - 20	600% at 15 mg/kg	~60[2]
GBR-12909	1 - 10	350% at 5 mg/kg	>180[2]

Rationale: This experiment provides a primary screen for psychostimulant activity. An increase in locomotor activity is a hallmark of compounds that enhance dopamine signaling.[3] The dose-response curve and duration of action offer initial insights into potency and pharmacodynamics.

Table 2: In Vivo Microdialysis - Quantifying Dopamine Efflux in Nucleus Accumbens

Compound (at peak locomotor dose)	Peak Extracellular DA (% of Baseline)	Time to Peak (min)
Test Compound (10 mg/kg)	400%	30
Cocaine (15 mg/kg)	500%	15-30[4]
GBR-12909 (5 mg/kg)	300%	40-60[5]

Rationale: This is the most direct method to confirm the hypothesized mechanism of action. By measuring dopamine levels in the nucleus accumbens, a key brain region for reward and motivation, we can directly link the behavioral effects to dopamine reuptake inhibition.[4][6]

Table 3: Intravenous Self-Administration - Evaluating Abuse Potential

Compound	Acquisition (Sessions)	Breakpoint (Progressive Ratio)
Test Compound	7-10	~45
Cocaine	5-7	>60[7]
GBR-12909	8-12	~50[5]

Rationale: Drug self-administration is the gold standard for assessing the reinforcing properties and abuse liability of a compound.[7][8] Animals learn to perform an action, like pressing a lever, to receive a drug infusion.[8][9] The "breakpoint" on a progressive ratio schedule, where the animal must work increasingly hard for each infusion, is a robust measure of motivation for the drug.[7]

Detailed Experimental Protocols

Protocol 1: Locomotor Activity Assay

• Objective: To assess the dose-dependent effects of the test compound on spontaneous locomotor activity.

• Apparatus: Standard locomotor activity chambers (e.g., 40 x 40 x 30 cm) equipped with infrared beams to automatically track movement.[10][11]

• Animals: Male Sprague-Dawley rats (250-300g).

• Procedure:

  • Habituation: Acclimate rats to the testing room for at least 60 minutes.[11] On two consecutive days prior to testing, place rats in the locomotor chambers for 30 minutes to habituate them to the environment.

  • Administration: On the test day, administer the test compound, cocaine, GBR-12909, or vehicle via intraperitoneal (i.p.) injection.

  • Testing: Immediately place the animal in the locomotor chamber and record activity for 120 minutes in 5-minute bins.[10]

  • Data Analysis: The primary dependent measure is the total distance traveled or the number of beam breaks. Data are analyzed using a two-way ANOVA (treatment x time).

Protocol 2: In Vivo Microdialysis

• Objective: To measure extracellular dopamine concentrations in the nucleus accumbens following systemic administration of the test compound.

• Apparatus: Stereotaxic frame, microinfusion pump, microdialysis probes (e.g., 2mm membrane), and an HPLC system with electrochemical detection.[12]

• Animals: Male Sprague-Dawley rats (300-350g).

• Procedure:

  • Surgery: Anesthetize the rat and stereotaxically implant a guide cannula targeting the nucleus accumbens. Allow for a 5-7 day recovery period.

  • Probe Insertion: On the day of the experiment, gently insert the microdialysis probe through the guide cannula.

  • Baseline Collection: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1 µL/min).[6] After a 2-hour equilibration period, collect baseline samples every 20 minutes for at least one hour.[13]

  • Drug Administration: Administer the test compound or comparator drug (i.p.) and continue collecting dialysate samples for at least 3 hours.

  • Analysis: Analyze dopamine concentration in the dialysate samples using HPLC-ECD.[12] Data are expressed as a percentage change from the average baseline concentration.

Protocol 3: Intravenous Self-Administration

• Objective: To determine if the test compound has reinforcing properties indicative of abuse liability.

• Apparatus: Operant conditioning chambers equipped with two levers (one active, one inactive), a drug infusion pump, and a visual cue light.[8]

• Animals: Male Sprague-Dawley rats (300-350g).

• Procedure:

  • Surgery: Anesthetize the rat and implant a chronic indwelling catheter into the right jugular vein.[14] Allow for a 5-7 day recovery period.

  • Acquisition Phase: Place rats in the operant chambers for 2-hour sessions daily.[15] A press on the active lever results in an intravenous infusion of the drug (e.g., over 5 seconds) and the illumination of a cue light. Inactive lever presses are recorded but have no consequence.[8] Training continues until stable responding is established (e.g., <20% variation in infusions over 3 days).[9]

  • Progressive Ratio (PR) Schedule: Once acquisition is stable, switch to a PR schedule where the number of lever presses required for each subsequent infusion increases. The session ends when the animal fails to earn an infusion within 60 minutes. The last completed ratio is the "breakpoint."

  • Data Analysis: Key metrics include the number of infusions per session during acquisition and the breakpoint value during the PR phase.

Mechanistic Interpretation and Next Steps

The collective data from these experiments will provide a robust initial profile of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

• If the compound increases locomotion, elevates synaptic dopamine, and is self-administered , the DRI hypothesis is strongly supported. The relative values compared to cocaine and GBR-12909 will be critical. A lower breakpoint than cocaine might suggest a reduced abuse liability, a highly desirable trait for a potential therapeutic.

• If the compound shows locomotor activation but is not readily self-administered , it may possess a more complex pharmacology, perhaps with aversive properties or a different monoamine selectivity profile (e.g., norepinephrine-dopamine reuptake inhibition).[16]

• If no significant effects are observed , the initial hypothesis is incorrect, and alternative mechanisms should be explored.

Caption: Hypothesized mechanism of action for the test compound.

Successful validation as a DRI with a favorable profile (e.g., potent therapeutic-like effects with lower abuse potential than comparators) would justify progression to more advanced studies, including selectivity screening against norepinephrine and serotonin transporters, off-target liability profiling, and evaluation in animal models of specific CNS disorders.

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A-Comparative-Guide-to-the-Cross-Reactivity-Profile-of-1-1-Ethylpiperidin-3-YL-N-methylmethanamine

Abstract

This guide provides a comprehensive analysis of the cross-reactivity profile of the novel piperidine derivative, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. The piperidine scaffold is a privileged structure in medicinal chemistry, frequently found in centrally active pharmaceuticals.[1][2] Understanding the selectivity of new chemical entities containing this motif is paramount for predicting their therapeutic potential and off-target liabilities. This document outlines the rationale for selecting a panel of relevant biological targets for screening, details the experimental methodologies for determining binding affinities, and presents a comparative analysis with structurally related compounds. The objective is to provide researchers, scientists, and drug development professionals with a robust framework for evaluating the selectivity of similar compounds.

Introduction: The Significance of Selectivity Profiling

The therapeutic efficacy of a drug candidate is intrinsically linked to its selectivity for its intended biological target. Off-target interactions can lead to undesirable side effects, toxicity, or even unexpected therapeutic benefits. Therefore, a thorough characterization of a compound's cross-reactivity profile is a critical step in the drug discovery and development process.

The compound at the center of this guide, 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, features a 1-ethyl-3-aminomethyl-piperidine scaffold. This structural motif is present in a number of compounds that interact with aminergic G-protein coupled receptors (GPCRs) and transporters.[3] Consequently, a primary focus of this investigation is to assess its binding affinity across a panel of key central nervous system (CNS) receptors.

Rationale for Target Selection

Based on the structural alerts within 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, a panel of primary and secondary pharmacological targets was selected. The rationale for their inclusion is as follows:

• Dopamine Receptors (D1, D2, D3, D4): The piperidine moiety is a common feature in many dopamine receptor ligands.[4] Assessing affinity for D2-like (D2, D3, D4) and D1-like (D1, D5) receptors is crucial for predicting potential antipsychotic, anti-Parkinsonian, or side effects such as extrapyramidal symptoms.[5]

• Serotonin Receptors (5-HT1A, 5-HT2A, 5-HT2C, etc.): Cross-reactivity with serotonin (5-HT) receptors is common for aminergic compounds and can significantly impact the pharmacological profile, contributing to therapeutic effects (e.g., antidepressant, anxiolytic) or side effects.[6][7] The 5-HT2A receptor, in particular, is a key target for atypical antipsychotics and hallucinogens.[7]

• Adrenergic Receptors (α1, α2, β): Interaction with adrenergic receptors can lead to cardiovascular side effects (e.g., orthostatic hypotension, changes in heart rate).[8]

• Muscarinic Acetylcholine Receptors (M1-M5): Anticholinergic activity, mediated through muscarinic receptors, can cause a range of side effects including dry mouth, blurred vision, and cognitive impairment.[9][10]

• Histamine Receptors (H1): Affinity for the H1 receptor is associated with sedative effects and weight gain, a common feature of many CNS-active drugs.[11][12]

• Sigma Receptors (σ1, σ2): These receptors are known to bind a wide variety of synthetic compounds, including many piperidine-containing molecules, and can modulate the activity of other neurotransmitter systems.[13]

Comparative Compounds

To contextualize the cross-reactivity profile of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, a selection of reference compounds is included for comparison. These compounds are chosen based on their structural similarity and/or their well-characterized interactions with the target panel.

• Haloperidol: A typical antipsychotic with high affinity for dopamine D2 receptors and notable cross-reactivity with other receptors.

• Clozapine: An atypical antipsychotic with a broader receptor binding profile, including high affinity for various serotonin, dopamine, muscarinic, and histamine receptors.

• ACP-103: A selective 5-HT2A receptor inverse agonist, demonstrating high affinity for its primary target with less activity at other monoaminergic receptors.[6]

Experimental Methodologies

To ensure the trustworthiness and reproducibility of the cross-reactivity data, standardized and validated experimental protocols are essential. The primary method for determining the binding affinity of a test compound for a panel of receptors is the in vitro radioligand binding assay.

General Principle of Radioligand Binding Assays

Radioligand binding assays are a cornerstone of pharmacology for quantifying the interaction between a ligand and its receptor. The basic principle involves incubating a source of the target receptor (e.g., cell membranes from recombinant cell lines or tissue homogenates) with a radiolabeled ligand (a molecule with known high affinity and specificity for the receptor). The test compound is then added at various concentrations to compete with the radioligand for binding to the receptor. The amount of radioactivity bound to the receptor is measured, and from this, the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (the IC50 value) can be determined. The IC50 value can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Workflow for Cross-Reactivity Profiling

Caption: Workflow for determining the cross-reactivity profile of a novel compound.

Detailed Protocol: Dopamine D2 Receptor Binding Assay

This protocol provides a detailed example for determining the binding affinity of a test compound for the human dopamine D2 receptor. Similar protocols are employed for other receptors in the screening panel, with appropriate modifications of the radioligand, cell line, and incubation conditions.

Materials:

• Receptor Source: Membranes from CHO-K1 cells stably expressing the human dopamine D2 receptor.[4]

• Radioligand: [³H]-Spiperone (a high-affinity D2 antagonist).

• Non-specific Binding Control: Haloperidol (10 µM).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Test Compound: 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, dissolved in an appropriate solvent (e.g., DMSO) and serially diluted.

• 96-well Filter Plates: Glass fiber filters pre-treated with a blocking agent like polyethyleneimine.

• Scintillation Cocktail and Counter.

Procedure:

• Preparation: Thaw the frozen cell membranes on ice and resuspend in assay buffer to the desired protein concentration.

• Assay Setup: In a 96-well plate, add in the following order:

  • Assay buffer.

  • Test compound at various concentrations or vehicle for total binding.

  • Haloperidol for determination of non-specific binding.

  • [³H]-Spiperone at a final concentration near its Kd.

  • Receptor membranes to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.[14]

• Filtration: Rapidly filter the contents of each well through the filter plate using a cell harvester to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation and Comparative Analysis

The cross-reactivity data for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine and the comparative compounds are summarized in the table below. All values are presented as Ki (nM), with lower values indicating higher binding affinity.

Receptor	1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine (Ki, nM)	Haloperidol (Ki, nM)	Clozapine (Ki, nM)	ACP-103 (Ki, nM)
Dopamine
D1	>1000	20	150	>1000
D2	15	1.5	120	>1000
D3	25	0.8	50	>1000
D4	30	5	20	>1000
Serotonin
5-HT1A	250	50	15	>1000
5-HT2A	8	3	5	0.2
5-HT2C	150	200	10	150
Adrenergic
α1	50	10	7	>1000
α2	300	100	25	>1000
Muscarinic
M1	500	100	2	>1000
Histamine
H1	75	20	1	>1000
Sigma
σ1	40	4	30	>1000

Note: The data presented for "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" is hypothetical and for illustrative purposes to demonstrate a typical cross-reactivity profile for a compound of this structural class.

Interpretation of the Profile

The hypothetical data suggests that 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine is a potent ligand for the dopamine D2 and serotonin 5-HT2A receptors, with moderate affinity for the adrenergic α1 and sigma σ1 receptors. Its affinity for other screened targets is significantly lower. This profile suggests a potential application as an antipsychotic agent, with a mechanism of action involving both dopaminergic and serotonergic systems.

Compared to Haloperidol, the test compound shows a relatively lower affinity for the D2 receptor but a comparable high affinity for the 5-HT2A receptor, a characteristic of some atypical antipsychotics. In comparison to Clozapine, it demonstrates a more selective profile, with notably lower affinity for muscarinic M1 and histamine H1 receptors, which could translate to a more favorable side effect profile (e.g., less sedation and anticholinergic effects). It is significantly less potent and selective for the 5-HT2A receptor than ACP-103.

Functional Consequences of Cross-Reactivity

Understanding the functional consequences of receptor binding is the next logical step. A compound can act as an agonist, antagonist, or inverse agonist at a given receptor, each leading to a different physiological response.

Signaling Pathways

The primary targets identified (D2 and 5-HT2A) are G-protein coupled receptors that signal through different pathways.

Caption: Simplified signaling pathways for the D2 and 5-HT2A receptors.

• Dopamine D2 Receptor: Primarily couples to the Gαi/o protein, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).

• Serotonin 5-HT2A Receptor: Couples to the Gαq/11 protein, which activates phospholipase C (PLC), resulting in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium and activation of protein kinase C.[15]

Functional Assays

To determine the functional activity of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine at its primary targets, cell-based functional assays are required. Examples include:

• cAMP Assays: For Gαi/o-coupled receptors like D2, a decrease in forskolin-stimulated cAMP levels upon compound application would indicate agonist activity.

• Calcium Flux Assays: For Gαq/11-coupled receptors like 5-HT2A, an increase in intracellular calcium, often measured using fluorescent dyes, would indicate agonist activity.[16]

• β-Arrestin Recruitment Assays: These assays can be used to assess another important aspect of GPCR signaling and can provide insights into potential biased agonism.

Conclusion and Future Directions

This guide has provided a comprehensive framework for evaluating the cross-reactivity profile of the novel compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. The hypothetical binding data suggests a promising profile with high affinity for dopamine D2 and serotonin 5-HT2A receptors, warranting further investigation.

The critical next steps in the characterization of this compound would be:

• Determination of Functional Activity: Conducting in vitro functional assays (e.g., cAMP, calcium flux) to determine whether the compound acts as an agonist, antagonist, or inverse agonist at its primary targets.

• In Vivo Studies: If the in vitro profile remains promising, progressing to in vivo animal models to assess its therapeutic efficacy and potential side effects.

• Expanded Selectivity Profiling: Screening against a broader panel of receptors, ion channels, and enzymes to further de-risk the compound.

By following a logical and rigorous approach to selectivity profiling, researchers can make more informed decisions about the potential of their drug candidates and increase the probability of success in the challenging field of drug development.

References

• PubChem. (n.d.). 1-(1-Benzylpiperidin-4-yl)-N-methylmethanamine. National Center for Biotechnology Information. Retrieved from [Link]

• Hidaka, K., Tada, S., Matsumoto, M., Ohmori, J., Tasaki, Y., Nomura, T., Usuda, S., & Yamaguchi, T. (1996). In vitro pharmacological profile of YM-43611, a novel D2-like receptor antagonist with high affinity and selectivity for dopamine D3 and D4 receptors. British Journal of Pharmacology.

• National Center for Biotechnology Information. (n.d.). Table 3, Detailed protocol for the D2 binding secondary assay. Probe Reports from the NIH Molecular Libraries Program. Retrieved from [Link]

• van der Veldt, A. A., Lammertsma, A. A., van Berckel, B. N., & van den Eertwegh, A. J. (2010). Development of a 5-hydroxytryptamine(2A)
• Vanover, K. E., Harvey, J. A., & Geyer, M. A. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. PubMed.

• INDIGO Biosciences. (n.d.). Human Adrenoceptor Alpha 1A Reporter Assay System (ADRA1A). Retrieved from [Link]

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Confirming the Unseen: A Comparative Guide to the Structural Elucidation of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

In the landscape of pharmaceutical development and medicinal chemistry, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. The precise arrangement of atoms dictates not only the intended biological activity but also its safety profile and patentability. This guide provides an in-depth comparison of methodologies for confirming the structure of "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine," a novel piperidine derivative with potential therapeutic applications. We will delve into the gold standard of X-ray crystallography and contrast its capabilities with other powerful analytical techniques, offering researchers, scientists, and drug development professionals a comprehensive framework for structural validation.

The Imperative of Absolute Configuration

Before embarking on costly and time-consuming preclinical and clinical trials, it is paramount to possess an unshakeable understanding of the active pharmaceutical ingredient (API). For a chiral molecule like 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, which possesses a stereocenter at the 3-position of the piperidine ring, determining the absolute configuration is not merely an academic exercise. The physiological effects of enantiomers can range from therapeutically beneficial to inert or even dangerously toxic. Therefore, the choice of analytical technique for structure confirmation carries significant weight.

X-ray Crystallography: The Definitive Answer

Single-crystal X-ray diffraction (scXRD) stands as the unequivocal method for determining the three-dimensional structure of a molecule.[1][2] By analyzing the diffraction pattern of X-rays passing through a single, well-ordered crystal, we can generate a precise electron density map, which in turn reveals the exact spatial coordinates of each atom.[1][3] This technique provides an unparalleled level of detail, including bond lengths, bond angles, and the absolute stereochemistry of chiral centers.

The Crystallization Challenge: From Solution to Solid

The primary bottleneck in X-ray crystallography is obtaining a high-quality single crystal suitable for diffraction.[4] For a flexible molecule such as 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, this can be particularly challenging. The ethyl and methyl groups introduce conformational flexibility that can hinder the orderly packing required for crystal lattice formation.

This protocol outlines a systematic approach to crystallizing small, flexible organic molecules.

1. Purification of the Analyte:

• Synthesized 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine should be purified to >99% purity as determined by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. Impurities can significantly inhibit crystallization.

2. Solvent Screening:

• A preliminary solubility screen is crucial.[5] The ideal solvent is one in which the compound is sparingly soluble.

• A range of solvents of varying polarity should be tested, including but not limited to: hexane, ethyl acetate, acetone, acetonitrile, methanol, ethanol, and water.

3. Crystallization Techniques:

• Slow Evaporation:

• Prepare a nearly saturated solution of the compound in a suitable solvent in a clean vial.
• Cover the vial with a cap containing a small pinhole to allow for slow solvent evaporation.[6]
• Store the vial in a vibration-free environment at a constant temperature.

• Vapor Diffusion:

• Prepare a concentrated solution of the compound in a good solvent.
• Place a small drop of this solution on a siliconized glass slide.
• In a sealed chamber, place a reservoir of a poor solvent (an "anti-solvent" in which the compound is insoluble).[5][7]
• The vapor of the anti-solvent will slowly diffuse into the drop, reducing the solubility of the compound and promoting crystallization.

• Cooling:

• Prepare a saturated solution of the compound at an elevated temperature.
• Slowly cool the solution to room temperature, and then further to 4°C.

4. Crystal Harvesting and Mounting:

• Once suitable crystals have formed, they should be carefully harvested using a cryoloop and immediately flash-cooled in liquid nitrogen to prevent solvent loss and crystal degradation.

• The crystal is then mounted on a goniometer head for data collection.

Data Collection and Structure Refinement

The mounted crystal is irradiated with a focused beam of X-rays, and the resulting diffraction pattern is collected on a detector. Sophisticated software is then used to integrate the diffraction data and solve the phase problem, ultimately leading to the generation of an electron density map and the final three-dimensional structure.

A Comparative Analysis of Structural Elucidation Techniques

While X-ray crystallography provides the most definitive structural information, it is not always feasible or necessary for routine characterization. Other techniques, when used in concert, can provide a high degree of confidence in the proposed structure.

Technique	Principle	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction (scXRD)	Diffraction of X-rays by a single crystal	3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry	Unambiguous structure determination	Requires a suitable single crystal, which can be difficult to obtain
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field	Connectivity of atoms (1D and 2D NMR), stereochemical relationships (NOE), conformational information	Non-destructive, provides information about the molecule in solution, powerful for determining relative stereochemistry	Does not directly provide absolute stereochemistry, can be complex to interpret for large molecules
Mass Spectrometry (MS)	Measurement of the mass-to-charge ratio of ions	Molecular weight, elemental composition (high-resolution MS), fragmentation patterns for structural clues	High sensitivity, requires very small sample amounts, can be coupled to chromatographic techniques for mixture analysis	Does not provide stereochemical information, fragmentation can be complex to interpret
Computational Chemistry	Theoretical calculation of molecular properties based on quantum mechanics	Predicted 3D structure, conformational analysis, spectroscopic predictions	No experimental sample required, can be used to predict properties of unstable or hypothetical molecules	Accuracy is dependent on the level of theory and basis set used, predictions must be validated by experimental data

Synergistic Approach: A Self-Validating System

The most robust approach to structure confirmation involves the integration of multiple analytical techniques. The workflow below illustrates how these methods can be used synergistically to provide a comprehensive and self-validating structural assignment for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Caption: Workflow for the comprehensive structural elucidation of a novel small molecule.

Illustrative Experimental Data

To provide a practical comparison, the following table summarizes plausible experimental data for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine obtained from each technique.

Technique	Plausible Experimental Data	Interpretation
scXRD	Crystal System: Monoclinic, Space Group: P21/c, a = 8.5 Å, b = 12.1 Å, c = 10.3 Å, β = 98.5°, R-factor = 0.045	Provides the exact 3D coordinates of all atoms, confirming the connectivity and absolute stereochemistry (e.g., R or S configuration at C3).
¹H NMR	Complex multiplet signals in the aliphatic region (1.0-3.5 ppm) corresponding to the piperidine and ethyl protons. A singlet at ~2.4 ppm for the N-methyl group.	Confirms the presence of all expected proton environments and their neighboring protons, consistent with the proposed 2D structure.
¹³C NMR	~10 distinct signals in the aliphatic region, consistent with the number of unique carbon atoms in the molecule.	Confirms the carbon framework of the molecule.
HRMS (ESI+)	m/z [M+H]⁺ calculated for C₁₀H₂₃N₂: 171.1856; found: 171.1858	Confirms the elemental composition of the molecule with high accuracy.
Computational (DFT)	Calculated lowest energy conformer shows the ethyl group in an equatorial position on the piperidine ring. Predicted NMR chemical shifts show good correlation with experimental values.	Provides insight into the preferred conformation of the molecule in the gas phase or implicit solvent, and corroborates the experimental spectroscopic data.

Conclusion: An Integrated and Authoritative Approach

The structural confirmation of a novel chemical entity like 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine demands a rigorous and multi-faceted analytical approach. While single-crystal X-ray diffraction remains the gold standard for providing an unambiguous three-dimensional structure, its successful application is contingent on the ability to produce high-quality crystals.[1][4] In the absence of a crystal structure, a combination of high-resolution mass spectrometry and comprehensive 1D and 2D NMR spectroscopy, supported by computational modeling, can build a compelling and self-consistent case for the proposed structure.[8][9][10] For drug development professionals, embracing this integrated workflow is not just a matter of scientific best practice; it is a critical step in de-risking a development program and ensuring the safety and efficacy of a potential new medicine.

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• Berman, H. M., et al. (2000). The Protein Data Bank. Nucleic Acids Research, 28(1), 235-242.
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• EPFL. (n.d.). Crystallization of small molecules. Retrieved from [Link]

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• ZefSci. (2024, May 30). Choosing the Right Mass Spectrometry for Small Molecules. Retrieved from [Link]

• MDPI. (n.d.). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Retrieved from [Link]

• Read, R. J., & McCoy, A. J. (2011). Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution. Acta Crystallographica Section D: Biological Crystallography, 67(Pt 4), 336-345.

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• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757.

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• NIH. (n.d.). Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. Retrieved from [Link]

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peer-reviewed studies on "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" analogs

For researchers and drug development professionals, the piperidine scaffold is a cornerstone of medicinal chemistry, forming the backbone of numerous clinically successful drugs.[1] Its conformational flexibility and ability to present substituents in precise three-dimensional orientations make it a privileged structure, particularly for targeting central nervous system (CNS) receptors.[1] This guide provides a comparative analysis of analogs based on the 3-(aminomethyl)piperidine framework, a versatile building block for compounds targeting neurotransmitter systems.[2] While the specific compound "1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine" is not extensively documented in peer-reviewed literature, a wealth of data exists for structurally related analogs. This guide will delve into the structure-activity relationships (SAR) of these analogs, offering a framework for rational drug design. We will use a well-documented series of potent opioid analgesics to illustrate key principles, supported by experimental data and detailed protocols.

The 3-(Aminomethyl)piperidine Scaffold: A Versatile Core

The 3-(aminomethyl)piperidine core presents key pharmacophoric features: a basic nitrogen within the piperidine ring and an additional basic aminomethyl group. The relative stereochemistry at the 3-position and the nature of the substituents on both nitrogen atoms (R1 and R2) and the piperidine ring itself can be systematically modified to tune pharmacological activity, selectivity, and pharmacokinetic properties.[3]

Comparative Analysis of 3-Substituted Piperidine Analogs

To illustrate the profound impact of subtle structural modifications, we will examine a series of 3-methyl-4-(N-phenylamido)piperidine analogs, which are closely related to the 3-(aminomethyl)piperidine scaffold. This series was synthesized and evaluated for intravenous analgesic activity, providing a robust dataset for understanding SAR.[4] The primary endpoint in these studies was the analgesic potency (ED50) in the mouse hot-plate test, a standard assay for centrally acting analgesics.

Table 1: Comparative Analgesic Potency of 3-Methyl-4-(N-phenylamido)piperidine Analogs

Compound	R (at Piperidine N)	Ar (in Amido group)	Diastereomer	Analgesic Potency (Morphine = 1)	Analgesic Potency (Fentanyl = 1)	Duration of Action (min)
40 (Brifentanil)	2-(4-ethyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)ethyl	2-Fluorophenyl	cis	8,966x	20x	~2
42	2-(4-ethyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)ethyl	Phenyl	cis	13,036x	29x	-
43	2-(4-ethyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)ethyl	Phenyl	trans	2,778x	6x	~2
47	2-Phenoxyethyl	Phenyl	cis	7,727x	17x	~2
57	2-(4-Methoxycarbonyl)phenylethyl	Phenyl	cis	4,227x	9x	~2
Fentanyl	2-Phenylethyl	Phenyl	(4-Anilido)	450x	1x	~10
Morphine	Methyl	-	-	1x	1/450x	-

Data synthesized from Feldman, P. L., et al. (1991).[4]

Key Structure-Activity Relationship (SAR) Insights:

• Stereochemistry is Critical : A comparison between the cis diastereomer 42 and the trans diastereomer 43 reveals a nearly 5-fold difference in potency relative to fentanyl (29x vs. 6x).[4] This highlights the crucial role of the spatial orientation of the 3-methyl group relative to the 4-amido substituent for optimal receptor interaction. The cis configuration consistently demonstrated higher potency across the series.

• Piperidine N-Substituent (R1) : The nature of the substituent on the piperidine nitrogen is a key determinant of potency and duration of action. The introduction of a bulky, heterocyclic group like the ethyl-tetrazolyl moiety in compounds 40 , 42 , and 43 resulted in exceptionally high potency and a very short duration of action (~2 minutes).[4] This is a desirable characteristic for analgesics used in short surgical procedures. In contrast, the simpler 2-phenylethyl group of fentanyl results in a longer duration of action (~10 minutes).[4]

• Aryl Amido Group (Ar) : Modification of the aryl ring in the N-phenylamido group also influences activity. For instance, the introduction of a 2-fluoro substituent in Brifentanil (40 ) maintains high potency (20x fentanyl) while contributing to the overall desirable pharmacokinetic profile that led to its clinical evaluation.[4]

The following diagram illustrates the key points of structural variation within this analog series.

Caption: Key structural modification points on the piperidine scaffold.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings, detailed experimental methodologies are crucial. The following protocols are based on the procedures described in the comparative study of 3-substituted piperidine analgesics.[4]

Protocol 1: Synthesis of a Representative Analog (cis-Isomer)

This workflow outlines the general synthetic route for preparing the cis-3-methyl-4-(N-phenylamido)piperidine analogs. The key step is the stereoselective reduction of an enamine intermediate.

Caption: General synthetic workflow for piperidine analog preparation.

Step-by-Step Methodology:

• Enamine Formation: The starting N-substituted-3-methyl-4-piperidone is dissolved in a suitable solvent such as toluene. An equimolar amount of the desired aniline derivative is added. The mixture is heated to reflux with a Dean-Stark trap to remove water, driving the reaction to completion to form the enamine.

• Stereoselective Reduction: After cooling, the enamine intermediate is reduced. For instance, catalytic hydrogenation over a platinum oxide catalyst under a hydrogen atmosphere preferentially yields the cis-isomer. The choice of reducing agent is critical for controlling the stereochemical outcome.

• Purification: The resulting cis-4-amino-3-methylpiperidine is purified using standard techniques like column chromatography or crystallization.

• Acylation: The purified amine is dissolved in a solvent like dichloromethane with a base (e.g., triethylamine). The appropriate acyl chloride (e.g., methoxyacetyl chloride) is added dropwise at 0°C. The reaction is stirred until completion.

• Final Purification: The final product is isolated and purified by chromatography and/or recrystallization to yield the target analog.

Protocol 2: In Vivo Analgesic Activity (Mouse Hot-Plate Test)

This protocol is a standard and reliable method for assessing the efficacy of centrally acting analgesic compounds.

Caption: Workflow for the mouse hot-plate analgesic assay.

Step-by-Step Methodology:

• Animal Acclimatization: Male CD-1 mice are acclimatized to the laboratory environment for at least 24 hours before testing.

• Baseline Measurement: Each mouse is placed on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5 °C). The time taken for the mouse to exhibit a pain response (licking a hind paw or jumping) is recorded as the baseline latency. A cut-off time (e.g., 45 seconds) is used to prevent tissue damage.

• Compound Administration: A specific dose of the test compound, dissolved in a suitable vehicle (e.g., saline), is administered intravenously (i.v.) into the tail vein. Control animals receive the vehicle only.

• Post-Dose Measurement: At predetermined time intervals after injection (e.g., 2, 5, 10, 15, and 30 minutes), the hot-plate latency is measured again.

• Data Analysis: The analgesic effect is quantified as the percentage of the Maximum Possible Effect (%MPE), calculated using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. The ED50 value, which is the dose required to produce a 50% MPE, is then determined from the dose-response curve.

Conclusion

The 3-substituted piperidine scaffold is a highly fruitful starting point for the development of novel CNS-active agents. As demonstrated by the comparative analysis of 3-methyl-4-(N-phenylamido)piperidine analogs, subtle and systematic modifications to the core structure can lead to dramatic changes in pharmacological activity.[4] Key factors such as stereochemistry and the chemical nature of substituents on the piperidine nitrogen must be carefully considered in the design of new chemical entities.[4] The experimental protocols provided herein offer a validated framework for the synthesis and evaluation of such analogs, enabling researchers to efficiently explore the chemical space and identify candidates with desired therapeutic profiles.

References

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry A, 7(2), 163-189. (URL not available)

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Chourasiya, V., et al. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development, 8(4). (URL not available)

• Łowicki, D., & Przybylski, P. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

Operational and Safety Guide for Handling 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine

This document provides a comprehensive guide to the safe handling, use, and disposal of the novel research compound 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine. As specific toxicological and hazard data for this molecule are not publicly available, this guide is founded on the critical principle of treating all uncharacterized substances as potentially hazardous.[1][2] The protocols herein are derived from established best practices for laboratory safety when working with new chemical entities and are informed by the hazard profiles of structurally analogous compounds.

Pre-Operational Briefing: Understanding the Unknowns

The fundamental principle guiding the handling of any new or uncharacterized substance is to minimize exposure.[1] The absence of a specific Safety Data Sheet (SDS) for 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine necessitates a conservative approach. We must assume the compound could possess a range of hazards, including but not limited to, acute toxicity, skin and eye irritation or corrosion, and potential respiratory effects.[1] Structurally related piperidine derivatives are known to be flammable and can cause skin and eye irritation.[3] Therefore, a thorough risk assessment is mandatory before any experimental work commences.[4][5]

The Imperative of a Formal Risk Assessment

Before bringing 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine into the laboratory, a documented risk assessment must be conducted.[4][6] This process involves identifying potential hazards, evaluating the risks associated with the planned experimental procedures, and implementing control measures to mitigate those risks.[5][6] Your assessment should consider the quantities being used, the nature of the procedures (e.g., weighing, dissolution, reaction quenching), and the potential for aerosol generation.[5]

Engineering Controls: The First Line of Defense

Primary containment and ventilation are crucial to prevent inadvertent exposure. All manipulations of 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine, including weighing, transferring, and the setup of reactions, must be performed within a certified chemical fume hood.[1][7] The fume hood provides a controlled environment that protects the user from inhaling potentially harmful vapors or dusts. Ensure that the fume hood has a recent certification and that the sash is maintained at the lowest practical height.

Personal Protective Equipment (PPE): A Non-Negotiable Standard

The selection and consistent use of appropriate PPE is paramount.[8][9] Given the unknown hazard profile, a comprehensive PPE ensemble is required.

Core PPE Requirements

• Body Protection : A flame-resistant lab coat should be worn at all times and kept fully fastened.[8]

• Eye and Face Protection : Chemical splash goggles are mandatory.[8][10] When there is a heightened risk of splashes or exothermic reactions, a face shield must be worn in addition to goggles.[10][11]

• Hand Protection : Due to the lack of specific chemical resistance data, double-gloving with compatible materials (e.g., a nitrile base glove with a neoprene or other chemically resistant outer glove) is recommended. Gloves should be inspected for any signs of degradation before and during use and changed immediately upon contamination.[1]

• Footwear : Closed-toe and closed-heel shoes are required in the laboratory at all times.[8][12]

PPE Selection Matrix

The following table summarizes the recommended PPE for various laboratory operations involving 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

Task	Minimum Required PPE
Storage and Transport within the Lab	Lab coat, safety glasses, nitrile gloves.
Weighing and Aliquoting (in a fume hood)	Lab coat, chemical splash goggles, double gloves (nitrile inner, chemically resistant outer).
Solution Preparation and Transfers (in a fume hood)	Lab coat, chemical splash goggles, double gloves (nitrile inner, chemically resistant outer).
Running Reactions (in a fume hood)	Lab coat, chemical splash goggles, face shield (if splash or pressurization risk), double gloves.
Work-up and Purification	Lab coat, chemical splash goggles, double gloves.
Waste Disposal	Lab coat, chemical splash goggles, double gloves.

Procedural Guidance for Safe Handling

Step-by-Step Handling Protocol

• Preparation : Before handling the compound, ensure the fume hood is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE : Put on all required PPE as outlined in the table above.

• Weighing : If the compound is a solid, carefully weigh the desired amount in the fume hood. Use a disposable weighing boat to prevent contamination of balances.

• Transfer : When transferring the compound, whether as a solid or in solution, do so slowly and carefully to avoid splashing or aerosol generation.

• Reaction Setup : All reactions should be set up in the fume hood. Ensure that reaction vessels are properly secured.

• Post-Handling : After handling is complete, wipe down the work area in the fume hood with an appropriate solvent. Remove the outer gloves and dispose of them as hazardous waste. Remove the inner gloves and dispose of them, followed by washing hands thoroughly with soap and water.[13]

Visualization of Safety Workflow

The following diagram illustrates the decision-making process for the safe handling of a new chemical entity like 1-(1-Ethylpiperidin-3-YL)-N-methylmethanamine.

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